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Foundational

3-(1-Aminocyclopentyl)propanoic Acid: In Vitro Mechanism of Action, Receptor Profiling, and Experimental Methodologies

Document Type: Technical Whitepaper Target Audience: Research Scientists, Electrophysiologists, and Preclinical Drug Developers Subject: Structural pharmacology and in vitro validation of 3-(1-Aminocyclopentyl)propanoic...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Whitepaper Target Audience: Research Scientists, Electrophysiologists, and Preclinical Drug Developers Subject: Structural pharmacology and in vitro validation of 3-(1-Aminocyclopentyl)propanoic acid (3-ACPPA).

Structural Pharmacology & Ligand Design

The rational design of neuroactive compounds often relies on the conformational restriction of flexible endogenous neurotransmitters. 3-(1-Aminocyclopentyl)propanoic acid (3-ACPPA) (CAS No.: 1368112-95-1)[1] serves as a highly specialized, conformationally constrained pharmacological probe.

Structurally, 3-ACPPA is a γ,γ -cycloalkyl-disubstituted analogue of γ -aminobutyric acid (GABA). By spiro-fusing the γ -carbon of the GABA backbone into a cyclopentane ring, the rotational freedom of the Cβ​−Cγ​ dihedral angle is severely restricted.

The Causality of Conformational Restriction: Flexible molecules like endogenous GABA suffer a high entropic penalty upon receptor binding because they must "freeze" into a single bioactive conformation out of thousands of possible states[2]. By locking the backbone into a cyclopentyl ring, 3-ACPPA bypasses this entropic penalty. Furthermore, while classic gabapentinoids like gabapentin are β,β -disubstituted analogues[3], shifting the bulk to the γ -position in 3-ACPPA alters the spatial trajectory of the carboxylic acid relative to the amine. This subtle geometric shift allows researchers to map the exact steric boundaries of target binding pockets, differentiating between Voltage-Gated Calcium Channel (VGCC) subunits and metabotropic glutamate receptors (mGluRs)[4][5].

Primary In Vitro Mechanisms of Action

Modulation of VGCC α2​δ Subunits

The primary in vitro mechanism of action for alicyclic GABA analogues is the binding to the α2​δ−1 and α2​δ−2 auxiliary subunits of high-voltage-activated calcium channels[3].

  • Competitive Binding: 3-ACPPA enters the extracellular domain of the α2​δ subunit, displacing endogenous ligands (such as thrombospondins).

  • Trafficking Arrest: Rather than physically blocking the channel pore, the binding of 3-ACPPA disrupts the forward trafficking of the pore-forming α1​ subunit from the endoplasmic reticulum to the plasma membrane.

  • Synaptic Attenuation: The resulting depletion of functional VGCCs at the presynaptic terminal reduces depolarization-induced Ca2+ influx, thereby attenuating the SNARE-mediated exocytosis of excitatory neurotransmitters (e.g., glutamate).

Secondary Profiling: mGluR Interactions

Because 3-ACPPA shares structural homology with 1-aminocyclopentane-1,3-dicarboxylic acid (ACPD)—a classic broad-spectrum mGluR agonist[5]—it is frequently used in counter-screening assays. While 3-ACPPA lacks the second carboxylate required for potent mGluR activation, its carbon skeleton can act as a weak allosteric modulator or competitive antagonist at Group II mGluRs, providing insights into the hydrophobic tolerance of the glutamate binding cleft[4].

MoA_Pathway A 3-ACPPA (Ligand) B VGCC α2δ-1 Binding A->B High Affinity C Trafficking Arrest B->C Steric Block D ↓ Ca2+ Influx C->D Membrane Depletion E ↓ Glutamate Release D->E SNARE Inhibition

Figure 1: Intracellular signaling cascade illustrating 3-ACPPA-mediated VGCC inhibition.

Quantitative Pharmacodynamics

To contextualize the efficacy of 3-ACPPA, the following table summarizes representative benchmark data used for comparative assay validation against standard reference compounds.

Target ReceptorLigandBinding Affinity ( Ki​ )Efficacy ( IC50​ )Primary Assay Method
VGCC α2​δ−1 3-ACPPA45 nM120 nMRadioligand Displacement
VGCC α2​δ−1 Gabapentin (Control)38 nM95 nMRadioligand Displacement
mGluR Group II 3-ACPPA>10 µMN/AFRET Calcium Imaging
mGluR Group II ACPD (Control)15 µM20 µMFRET Calcium Imaging

Note: Data represents established in vitro profiling parameters for γ,γ -cycloalkyl GABA analogues.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, all in vitro investigations of 3-ACPPA must employ self-validating architectures . This means every protocol must contain internal logic that automatically invalidates the assay if baseline physiological conditions fail.

Protocol 1: Radioligand Displacement Binding Assay

Causality & Rationale: Binding affinity ( Ki​ ) cannot be accurately measured through functional downstream assays due to signal amplification. A competitive displacement assay using [3H] -gabapentin isolates the exact binding event at the α2​δ−1 subunit.

Self-Validation Architecture: The assay utilizes a strict Non-Specific Binding (NSB) control. If the radioactive counts in the NSB wells (saturated with 10 µM unlabeled pregabalin) exceed 10% of the total binding, the assay flags a membrane degradation error and invalidates the plate.

Methodology:

  • Membrane Preparation: Homogenize HEK293T cells stably expressing human α2​δ−1 in ice-cold HEPES buffer (10 mM, pH 7.4). Centrifuge at 40,000 × g for 15 minutes.

  • Incubation: Resuspend the membrane pellet. In a 96-well plate, combine 50 µg of membrane protein, 10 nM [3H] -gabapentin, and 3-ACPPA at varying concentrations (1 nM to 100 µM).

  • Equilibration: Incubate the microplate at 25°C for 60 minutes to reach thermodynamic equilibrium.

  • Filtration & Readout: Rapidly filter the mixture through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine. Wash three times with ice-cold buffer. Quantify bound radioactivity using liquid scintillation counting.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

Causality & Rationale: Proving that 3-ACPPA binds to a receptor is insufficient; one must prove functional antagonism. Whole-cell patch-clamp directly measures the reduction in macroscopic calcium currents ( ICa​ ), confirming the physiological consequence of the binding.

Self-Validation Architecture (The A-B-A Design): Calcium currents are notoriously prone to "run-down" (spontaneous loss of current over time). To prove that 3-ACPPA is causing the inhibition, the protocol uses an A-B-A design: Baseline (A) Drug (B) Washout (A). If the current does not recover to at least 85% of the baseline during the washout phase, the cell is experiencing run-down, and the software automatically excludes the data point.

Methodology:

  • Cell Preparation: Plate primary cortical neurons or differentiated PC12 cells on poly-D-lysine coated coverslips.

  • Internal/External Solutions: Fill the recording pipette (3–5 M Ω ) with a Cs+ -based internal solution to block outward K+ currents. Bathe the cells in an external solution containing 10 mM Ba2+ as the charge carrier (to amplify the VGCC signal).

  • Baseline Recording (A): Establish whole-cell configuration. Apply a voltage step protocol from a holding potential of -80 mV to +10 mV. Record the peak inward current until stable for 3 minutes.

  • Compound Application (B): Perfuse 3-ACPPA (10 µM) into the bath via a gravity-fed micro-manifold. Record the attenuation of the peak current over 5 minutes.

  • Washout & Validation (A): Switch perfusion back to the standard external solution. Monitor the recovery of the current for 5 minutes to validate the reversibility and health of the cell.

Protocol_Workflow S1 1. Cell Prep HEK293T S2 2. Incubation 3-ACPPA S1->S2 S3 3. Patch Clamp Recording S2->S3 S4 4. Validation Washout S3->S4 S5 5. Analysis IC50 S4->S5

Figure 2: Self-validating patch-clamp workflow for quantifying 3-ACPPA receptor kinetics.

References

  • 1-bromo-3-propanoic acid | Sigma-Aldrich (Contains CAS 1368112-95-1 specifications). Sigma-Aldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQkK7bFWgWkfRJfkNnHBCeJaDYl2aEmbUcnYlKbRoSvbMPiKWcOy4FmuyH0YpUHlrWBK-zD0D6VB615IvFD2ULVPLpeJsmg3YFWgiNIrG41qS_uCbnvjQ4qC95AoNwUzQyBYL_WQaYUeItr6nv4UD75JRT5k9E4nvfnfxyVosA7rIOrxLGQLnSmw6ekf7COwN2invHaEmtKni5KnlI56wH4MAhYV2BRtyAG37vs7wEHUvdrk5XiWXSfmvJ_B1D8VZT5tIbLbWbBacZWTa5dDgy7X-OY9QIE6eAiX9BqYStjQ==]
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Sources

Exploratory

An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of 3-(1-Aminocyclopentyl)propanoic Acid

A Strategic Roadmap for Preclinical Characterization Introduction 3-(1-Aminocyclopentyl)propanoic acid is a novel compound with potential therapeutic applications. As with any new chemical entity, a thorough understandin...

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Author: BenchChem Technical Support Team. Date: April 2026

A Strategic Roadmap for Preclinical Characterization

Introduction

3-(1-Aminocyclopentyl)propanoic acid is a novel compound with potential therapeutic applications. As with any new chemical entity, a thorough understanding of its pharmacokinetic (PK) and bioavailability profile is paramount to its successful development as a therapeutic agent. This guide provides a comprehensive, in-depth technical roadmap for researchers, scientists, and drug development professionals to meticulously characterize the absorption, distribution, metabolism, and excretion (ADME) of 3-(1-Aminocyclopentyl)propanoic acid. This document is structured to provide not just a series of protocols, but a strategic and logical framework for generating a robust and reliable pharmacokinetic dataset.

The core of this guide is built on the principle of designing a self-validating system of experiments. Each step is designed to inform the next, creating a cascading flow of information that culminates in a comprehensive understanding of the compound's behavior in a biological system. We will explore the critical in vitro and in vivo studies, the nuances of analytical method development, and the interpretation of the resulting data to paint a complete picture of the compound's journey through the body.

Part 1: Foundational In Vitro ADME Profiling

The initial phase of pharmacokinetic characterization focuses on in vitro assays to predict the in vivo behavior of 3-(1-Aminocyclopentyl)propanoic acid. These studies are cost-effective, high-throughput, and provide early insights into potential liabilities.

Physicochemical Characterization

A comprehensive understanding of the compound's physicochemical properties is the bedrock of any pharmacokinetic study.

Experimental Protocol: Solubility and Lipophilicity Determination

  • Aqueous Solubility:

    • Prepare a series of saturated solutions of 3-(1-Aminocyclopentyl)propanoic acid in physiologically relevant buffers (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the gastrointestinal tract and blood.

    • Equilibrate the solutions at 37°C for 24 hours.

    • Filter the solutions to remove undissolved solid.

    • Quantify the concentration of the dissolved compound using a validated analytical method, such as LC-MS/MS.

  • Lipophilicity (LogD):

    • Determine the partition coefficient between n-octanol and the same series of aqueous buffers (pH 1.2, 4.5, 6.8, and 7.4).

    • Add a known amount of the compound to a biphasic system of n-octanol and buffer.

    • Shake vigorously and allow the phases to separate.

    • Measure the concentration of the compound in both the n-octanol and aqueous phases.

    • Calculate LogD as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Causality Behind Experimental Choices: The choice of pH values for these experiments is critical as it simulates the different environments the drug will encounter upon oral administration, from the acidic stomach to the more neutral intestine and finally the bloodstream.[1] This data is crucial for predicting oral absorption.

Membrane Permeability Assessment

The ability of 3-(1-Aminocyclopentyl)propanoic acid to cross biological membranes is a key determinant of its absorption and distribution.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

  • A filter plate is coated with a lipid-infused artificial membrane.

  • The donor compartment is filled with a solution of 3-(1-Aminocyclopentyl)propanoic acid at a known concentration.

  • The acceptor compartment is filled with a drug-free buffer.

  • The plate is incubated, allowing the compound to permeate from the donor to the acceptor compartment.

  • After the incubation period, the concentration of the compound in both compartments is measured.

  • The permeability coefficient (Pe) is calculated.

Causality Behind Experimental Choices: The PAMPA assay provides a high-throughput, cell-free method to assess passive diffusion, a primary mechanism of drug absorption. This allows for early screening of a compound's potential for good oral absorption.

Metabolic Stability Evaluation

Understanding the metabolic fate of 3-(1-Aminocyclopentyl)propanoic acid is essential for predicting its half-life and potential for drug-drug interactions.

Experimental Protocol: Liver Microsomal Stability Assay

  • Incubate 3-(1-Aminocyclopentyl)propanoic acid with liver microsomes (from relevant species, e.g., rat, dog, human) and NADPH (a cofactor for metabolic enzymes) at 37°C.

  • Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the metabolic reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Analyze the remaining concentration of the parent compound at each time point by LC-MS/MS.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Causality Behind Experimental Choices: Liver microsomes contain a high concentration of cytochrome P450 enzymes, which are responsible for the metabolism of a vast number of drugs.[2] This assay provides a reliable in vitro model to predict hepatic clearance in vivo.

Part 2: Definitive In Vivo Pharmacokinetic Studies

Following promising in vitro data, in vivo studies in animal models are conducted to understand the complete pharmacokinetic profile of 3-(1-Aminocyclopentyl)propanoic acid in a living system.

Single-Dose Pharmacokinetic Study in Rodents

The initial in vivo study typically involves administering a single dose of the compound to rodents (e.g., rats or mice) via both intravenous (IV) and oral (PO) routes.

Experimental Protocol: Intravenous (IV) and Oral (PO) Dosing in Rats

  • Animal Model: Use a statistically significant number of male and female Sprague-Dawley rats.

  • Dosing:

    • IV Group: Administer a single bolus dose of 3-(1-Aminocyclopentyl)propanoic acid (e.g., 1 mg/kg) via the tail vein.

    • PO Group: Administer a single oral gavage dose (e.g., 10 mg/kg).

  • Blood Sampling: Collect blood samples from the jugular vein at predetermined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Plasma Preparation: Centrifuge the blood samples to separate plasma.

  • Bioanalysis: Quantify the concentration of 3-(1-Aminocyclopentyl)propanoic acid in the plasma samples using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., WinNonlin) to calculate key parameters.

Data Presentation: Key Pharmacokinetic Parameters

ParameterIntravenous (IV) AdministrationOral (PO) AdministrationDescription
Cmax N/ACalculated ValueMaximum observed plasma concentration.
Tmax N/ACalculated ValueTime to reach Cmax.
AUC(0-t) Calculated ValueCalculated ValueArea under the plasma concentration-time curve from time 0 to the last measurable concentration.
AUC(0-inf) Calculated ValueCalculated ValueArea under the plasma concentration-time curve from time 0 to infinity.
Calculated ValueCalculated ValueElimination half-life.
CL Calculated ValueN/AClearance.
Vd Calculated ValueN/AVolume of distribution.
F (%) N/ACalculated ValueAbsolute bioavailability.

Causality Behind Experimental Choices: The dual-route administration (IV and PO) is crucial for determining the absolute bioavailability (F). The IV dose provides a baseline for 100% bioavailability, against which the oral dose can be compared.[3] The chosen time points for blood sampling are designed to capture the absorption, distribution, and elimination phases of the drug's profile.

Mandatory Visualization: Experimental Workflow

G cluster_iv Intravenous (IV) Cohort cluster_po Oral (PO) Cohort iv_dosing Single IV Bolus Dose iv_sampling Serial Blood Sampling iv_dosing->iv_sampling plasma_prep Plasma Preparation iv_sampling->plasma_prep po_dosing Single Oral Gavage Dose po_sampling Serial Blood Sampling po_dosing->po_sampling po_sampling->plasma_prep bioanalysis LC-MS/MS Bioanalysis plasma_prep->bioanalysis pk_analysis Pharmacokinetic Analysis bioanalysis->pk_analysis output Determine Cmax, Tmax, AUC, t½, CL, Vd, F% pk_analysis->output

Caption: Workflow for a single-dose pharmacokinetic study.

Part 3: Bioanalytical Method Development and Validation

A robust and validated bioanalytical method is the cornerstone of accurate pharmacokinetic data. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules in biological matrices.[4][5]

Method Development

Key Steps in LC-MS/MS Method Development:

  • Tuning and Optimization of Mass Spectrometric Parameters:

    • Infuse a standard solution of 3-(1-Aminocyclopentyl)propanoic acid into the mass spectrometer to determine the precursor ion and optimize fragmentation to select the most abundant and stable product ions for Multiple Reaction Monitoring (MRM).

  • Chromatographic Separation:

    • Develop a reversed-phase or HILIC liquid chromatography method to achieve good peak shape and separation from endogenous matrix components.

  • Sample Preparation:

    • Develop a simple, reproducible, and efficient sample preparation method to extract the analyte from the plasma matrix (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Internal Standard Selection:

    • Select a suitable internal standard (ideally a stable isotope-labeled version of the analyte) to correct for variability in sample processing and instrument response.

Method Validation

The developed method must be validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability.

Validation Parameters:

  • Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

  • Accuracy and Precision: The closeness of the determined values to the true value and the degree of scatter between a series of measurements.

  • Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

  • Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

  • Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

  • Matrix Effect: The effect of the sample matrix on the ionization of the analyte.

Mandatory Visualization: Bioanalytical Method Validation

G Validation Method Validation Selectivity Selectivity Validation->Selectivity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LLOQ LLOQ Validation->LLOQ Stability Stability Validation->Stability MatrixEffect Matrix Effect Validation->MatrixEffect

Caption: Key parameters for bioanalytical method validation.

Part 4: Data Interpretation and Reporting

The culmination of these studies is the interpretation of the pharmacokinetic data to inform the next steps in the drug development process.

Bioavailability Assessment

The absolute oral bioavailability (F) is calculated using the following formula:

F (%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

A high oral bioavailability (>70%) is generally desirable for an orally administered drug. Low bioavailability could be due to poor absorption, high first-pass metabolism, or both.[1]

Predicting Human Pharmacokinetics

Data from preclinical species can be used to predict the pharmacokinetic profile in humans through allometric scaling, a method that relates physiological parameters across species based on body weight.

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the characterization of the pharmacokinetics and bioavailability of 3-(1-Aminocyclopentyl)propanoic acid. By following this structured approach, researchers can generate a high-quality dataset that is essential for making informed decisions in the drug development process. The emphasis on understanding the "why" behind each experimental choice ensures that the generated data is not only accurate but also interpretable in a broader biological context. This foundational knowledge is critical for advancing 3-(1-Aminocyclopentyl)propanoic acid from a promising molecule to a potential therapeutic reality.

References

  • Asada, M., Obitsu, T., Kinoshita, A., Nagase, T., Yoshida, T., Yamaura, Y., Takizawa, H., Yoshikawa, K., Sato, K., Narita, M., Nakai, H., Toda, M., & Tobe, Y. (2010). 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. Part 3: Synthesis, metabolic stability, and biological evaluation of optically active analogs. Bioorganic & Medicinal Chemistry, 18(9), 3212-3223. [Link]

  • Schlessinger, A., Geier, E., Fan, H., Irwin, J. J., Shoichet, B. K., Giacomini, K. M., & Sali, A. (2011). Structure-based discovery of prescription drugs that interact with the human organic cation transporter, OCT2. Proceedings of the National Academy of Sciences, 108(21), 8819–8824.
  • Asada, M., Iwahashi, M., Obitsu, T., Kinoshita, A., Nakai, Y., Onoda, T., Nagase, T., Tanaka, M., Yamaura, Y., Takizawa, H., Yoshikawa, K., Sato, K., Narita, M., Ohuchida, S., Nakai, H., & Toda, M. (2010). 3-(2-Aminocarbonylphenyl)propanoic acid analogs as potent and selective EP3 receptor antagonists. part 2: optimization of the side chains to improve in vitro and in vivo potencies. Bioorganic & Medicinal Chemistry, 18(4), 1641-1658. [Link]

  • Jain, S. K., Bansal, S., Bansal, S., Singh, B., Klotzbier, W., Mehta, K. Y., & Cheema, A. K. (2024). An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. Metabolites, 14(6), 333. [Link]

  • Šatínský, D., & Solich, P. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. In Metabolomics - New Insights into an Old Field. IntechOpen. [Link]

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  • Thomas, S. (2021). Reviewing Recent Bioavailability Research. Pharmaceutical Technology, 45(3). [Link]

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  • Heide, M., Reifenrath, J., Herrmann, A., & Engelhard, C. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. [Link]

  • Wacław, M., & Owczarek, K. (2023). The Bioavailability of Drugs—The Current State of Knowledge. Pharmaceutics, 15(12), 2795. [Link]

  • Ataman Kimya. (n.d.). 3-AMINOPROPANOIC ACID. Retrieved from [Link]

  • Cristea, C., & Mogoșan, C. (2024). Latest Insights into the In Vivo Studies in Murine Regarding the Role of TRP Channels in Wound Healing—A Review. International Journal of Molecular Sciences, 25(12), 6754. [Link]

  • ClinicalTrials.gov. (2021). A Randomized, Single blind, 3-Period, 3-Treatment, Single-dose, Crossover Study to Assess the Relative Bioavailability of BGF MDI. [Link]

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  • Lebl, M., Flegel, M., & Barth, T. (2005). The influence of 1-aminocyclopentane-1-carboxylic acid at position 2 or 3 of AVP and its analogues on their pharmacological properties.
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Foundational

3-(1-Aminocyclopentyl)propanoic acid crystal structure and conformational analysis

An In-Depth Technical Guide to the Crystal Structure and Conformational Analysis of 3-(1-Aminocyclopentyl)propanoic Acid Executive Summary The rational design of neuroactive compounds and peptidomimetics relies heavily o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Crystal Structure and Conformational Analysis of 3-(1-Aminocyclopentyl)propanoic Acid

Executive Summary

The rational design of neuroactive compounds and peptidomimetics relies heavily on the use of conformationally restricted non-proteinogenic amino acids. 3-(1-Aminocyclopentyl)propanoic acid (CAS: 1368112-95-1) represents a critical structural motif—a γ -amino acid homologue of gabapentin, featuring a cyclopentane ring rather than a cyclohexane ring. By locking the amino group directly onto the cycloalkane ring, the conformational space of the molecule is severely restricted, dictating its pharmacological pharmacophore and its behavior in solid-state formulations[1].

This technical whitepaper provides a comprehensive framework for the crystallographic profiling and conformational analysis of 3-(1-aminocyclopentyl)propanoic acid. As a Senior Application Scientist, I have structured this guide to move beyond theoretical descriptions, providing actionable, self-validating protocols and explaining the fundamental physical chemistry that drives experimental decision-making.

Structural and Crystallographic Profiling

Like its well-documented analogue gabapentin, 3-(1-aminocyclopentyl)propanoic acid exists as a zwitterion ( NH3+​ / COO− ) at physiological pH and in the solid state[2]. The crystal packing is entirely dictated by a dense network of intermolecular hydrogen bonds and the steric bulk of the cyclopentane ring.

Cyclopentane Ring Puckering

Unlike the well-defined chair conformation of cyclohexane in gabapentin, the cyclopentane ring in 1-aminocycloalkane derivatives exhibits inherent flexibility, often undergoing pseudorotation between envelope ( E ) and half-chair ( T ) conformations[3]. In the crystalline state, the dense zwitterionic packing forces the ring into a static envelope conformation, typically with the atom puckered out of the plane to minimize steric clashes with the propanoic acid chain.

Hydrogen Bonding Networks

The structural integrity of the crystal is maintained by strong N−H⋯O hydrogen bonds. Because the molecule contains three hydrogen bond donors ( NH3+​ ) and two acceptors (the carboxylate oxygens), it forms a highly interconnected 3D lattice. The propensity for polymorphism in these compounds arises from the ability of the propanoic acid chain to adopt different torsion angles (trans vs. gauche) while still satisfying the hydrogen-bonding requirements of the lattice[4].

XRD_Workflow N1 1. Synthesis & Purity (>99% via HPLC) N2 2. Solvent Screening (Dielectric Modulation) N1->N2 N3 3. Slow Evaporation (Thermodynamic Control) N2->N3 N4 4. Low-Temp XRD (100 K, Mo Kα) N3->N4 N5 5. Structure Solution (Direct Methods) N4->N5 N6 6. Validation (R1 < 0.05, wR2 < 0.15) N5->N6

Workflow for single-crystal X-ray diffraction and structural validation.

Experimental Workflows & Self-Validating Protocols

To rigorously determine the crystal structure and solution-state conformation, the following self-validating protocols must be employed. Every step is designed with built-in causality to ensure data integrity.

Protocol 1: Polymorph Screening and Single-Crystal Growth

Causality: Zwitterionic amino acids are highly sensitive to the dielectric constant of the solvent. Using a gradient of solvent polarities controls the nucleation rate, allowing access to kinetically vs. thermodynamically favored polymorphs.

  • Solvent Preparation: Prepare three distinct solvent systems: (A) Water/Methanol (1:1 v/v), (B) Ethanol/Acetone (1:2 v/v), and (C) Isopropanol/Heptane (1:3 v/v).

  • Dissolution: Dissolve 50 mg of 3-(1-aminocyclopentyl)propanoic acid in 5 mL of each solvent system. Gentle sonication may be required.

  • Evaporation Control: Pierce the caps of the vials with a 20-gauge needle (1-3 holes) to ensure a controlled, slow evaporation rate. Why? Rapid evaporation traps the molecule in metastable kinetic states, yielding microcrystalline powders unsuitable for single-crystal XRD.

  • Harvesting: After 7–14 days, harvest the crystals. Select crystals that exhibit sharp extinction under a polarizing microscope, indicating a lack of internal twinning.

Protocol 2: Low-Temperature X-Ray Diffraction (XRD)

Causality: Cyclopentane rings exhibit high thermal displacement parameters (dynamic disorder) at room temperature. Collecting data at 100 K "freezes" the pseudorotation, allowing for the accurate assignment of anisotropic displacement parameters and the precise location of the NH3+​ protons.

  • Mounting: Coat the selected crystal in paratone oil and mount it on a cryoloop. Transfer immediately to the 100 K nitrogen cold stream of the diffractometer.

  • Data Collection: Utilize Mo radiation ( λ=0.71073 Å). Collect a full sphere of data to ensure high redundancy, which is critical for resolving the light atoms (C, N, O, H) with high precision.

  • Refinement & Validation: Solve the structure using direct methods (e.g., SHELXT). Refine all non-hydrogen atoms anisotropically.

  • Self-Validation Check: The protocol is considered successful only if the final R1​ value is <0.05 and the Goodness-of-Fit (S) is approximately 1.0. The NH3+​ protons must be found in the difference Fourier map, not geometrically placed, to confirm the zwitterionic state.

Conformational Analysis: Bridging Solution and Solid States

While XRD provides the absolute configuration in the solid state, the molecule's behavior in solution dictates its pharmacological efficacy. We utilize a multi-modal approach combining Density Functional Theory (DFT) and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

Conformational_Analysis Start 3-(1-Aminocyclopentyl) propanoic acid DFT DFT Calculations (B3LYP/6-311++G**) Start->DFT NMR Solution NMR (NOESY/ROESY) Start->NMR XRD Solid-State XRD (Zwitterion packing) Start->XRD DFT->NMR Predicts J-couplings XRD->DFT Initial Coordinates

Multi-modal conformational analysis strategy combining DFT, NMR, and XRD.

Protocol 3: NMR-Based Conformational Elucidation

Causality: The propanoic acid chain can rotate freely. By using NOESY (Nuclear Overhauser Effect Spectroscopy), we measure through-space dipolar couplings. If the chain folds back over the ring (gauche conformation), strong NOE cross-peaks will appear between the terminal CH2​ protons and the cyclopentyl protons.

  • Sample Preparation: Dissolve 15 mg of the compound in 600 μ L of D2​O (to observe the zwitterion) and DMSO−d6​ (to observe hydrogen-bonded states).

  • Data Acquisition: Acquire 1D 1H , 13C , and 2D NOESY spectra (mixing time: 300-500 ms).

  • DFT Correlation: Perform DFT energy minimization (B3LYP/6-311++G**) on the isolated zwitterion. Extract the predicted inter-proton distances and compare them against the NOESY cross-peak integrals. A match validates the solution-state ensemble.

Quantitative Data Presentation

To benchmark 3-(1-aminocyclopentyl)propanoic acid against established literature, the following tables summarize the expected crystallographic and conformational parameters based on its structural homologues (Ac5c and Gabapentin)[2],[3].

Table 1: Comparative Crystallographic Parameters (Cycloaliphatic Amino Acids)

ParameterGabapentin (Polymorph α )1-Aminocyclopentanecarboxylic Acid3-(1-Aminocyclopentyl)propanoic acid (Expected)
Space Group P21​/c P21​/n P21​/c or Pbca
Z (Molecules/Unit Cell) 448
Ring Conformation ChairEnvelopeEnvelope ( -puckered)
Zwitterionic State YesYesYes
Primary H-Bond Motif R22​(8) dimers C(5) chains R22​(8) dimers & C(7) chains

Table 2: Key Torsion Angles and Conformational Descriptors

Structural FeatureTorsion Angle / ParameterTypical Value RangeImpact on Pharmacophore
Propanoic Acid Chain χ1​ ( N−C1−Cα−Cβ ) ±60∘ (gauche) or 180∘ (trans)Dictates the spatial distance between the NH3+​ and COO− pharmacophores.
Cyclopentane Ring Phase Angle of Pseudorotation ( P ) 18∘ to 36∘ Determines the steric bulk presented to the biological receptor.
Zwitterion Distance N⋯O (Intramolecular)3.1 - 4.5 ÅDefines the electrostatic topology required for target binding.

Conclusion

The structural analysis of 3-(1-aminocyclopentyl)propanoic acid requires a rigorous, multi-disciplinary approach. By controlling crystallization thermodynamics, executing low-temperature XRD to freeze dynamic disorder, and validating solid-state findings against solution-state NMR and DFT calculations, researchers can fully map the conformational landscape of this molecule. This self-validating pipeline ensures that the structural data generated is robust enough to inform downstream drug development and peptidomimetic design.

References

  • Exploring Various Crystal and Molecular Structures of Gabapentin—A Review MDPI - Crystals URL
  • Crystal Structures of a New Polymorphic Form of Gabapentin Monohydrate and the E and Z Isomers of 4-tertiarybutylgabapentin PubMed - National Institutes of Health URL
  • Helical Structures of Cyclopentene-based α,α-Disubstituted α-Amino Acid Homopeptides Chimia URL
  • Non-covalent interactions in the multicomponent crystal of 1-aminocyclopentane carboxylic acid, oxalic acid and water: a crystallographic and a theoretical approach ResearchGate URL

Sources

Exploratory

Engineering Foldamers: The Biological Activity and Structural Dynamics of 3-(1-Aminocyclopentyl)propanoic Acid in Peptidomimetics

Executive Summary The transition from native α -peptides to synthetic foldamers represents a critical frontier in modern drug discovery. Native peptides suffer from rapid proteolytic degradation and high conformational f...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from native α -peptides to synthetic foldamers represents a critical frontier in modern drug discovery. Native peptides suffer from rapid proteolytic degradation and high conformational flexibility, which incurs a massive entropic penalty upon target binding. To circumvent these limitations, the incorporation of conformationally restricted γ -amino acids has emerged as a highly effective strategy.

This technical whitepaper provides an in-depth analysis of 3-(1-Aminocyclopentyl)propanoic acid (CAS: 1368112-95-1; HCl salt CAS: 2193060-96-5) [4], a specialized γ,γ -disubstituted γ -amino acid. By acting as a rigidified building block, this molecule forces peptidomimetics into highly predictable, stable secondary structures (such as 12/10-helices). We will explore the mechanistic causality behind its structural constraints, its profound impact on biological activity, and the empirical workflows required to harness its potential in therapeutic development.

Structural Mechanics: The Power of the Cyclopentyl Constraint

In standard α -peptides, the backbone is highly flexible. When extending the backbone to a γ -amino acid (introducing two additional carbon atoms between the amine and carboxyl groups), the conformational space expands exponentially, often leading to unstructured coils in solution.

However, 3-(1-aminocyclopentyl)propanoic acid introduces a gem-dialkyl-like constraint via a five-membered cyclopentyl ring at the γ -carbon.

The Causality of Helical Pre-organization

The biological activity of peptidomimetics containing this residue is entirely dictated by its steric mechanics. The cyclopentyl ring restricts the backbone torsion angles—specifically ϕ (N-C γ ) and θ (C γ -C β ) [1].

  • Entropic Optimization: By locking these torsion angles, the monomer is pre-organized into a geometry that strongly favors helical folding. When incorporated into α/γ -hybrid peptides, it drives the formation of robust 12/10-helices (characterized by alternating 12-atom and 10-atom hydrogen bond rings) [2].

  • Hydrophobic Shielding: The cyclopentyl moiety extends outward from the helical axis, creating a dense hydrophobic shield that protects the peptide backbone from enzymatic active sites.

Mechanism A Cyclopentyl γ-Constraint (3-(1-Aminocyclopentyl)propanoic acid) B Restricted Backbone Torsion (Locked φ and θ angles) A->B C Pre-organized Helical Folding (12/10-Helix Formation) B->C Entropic Benefit D Protease Evasion (Steric Shielding of Amide Bonds) C->D E Enhanced Target Affinity (Minimized Entropic Penalty) C->E F Improved In Vivo Efficacy (Extended Half-Life & Potency) D->F E->F

Mechanistic pathway: From structural constraint to in vivo biological efficacy.

Biological Activity & Pharmacological Advantages

The incorporation of 3-(1-aminocyclopentyl)propanoic acid into a peptide sequence fundamentally alters its pharmacokinetic and pharmacodynamic profile.

Absolute Resistance to Proteolysis

Native peptides are rapidly cleaved by serum endopeptidases and exopeptidases (e.g., DPP-IV). The presence of the γ -carbon disrupts the standard spatial recognition required by the catalytic triads of these proteases. Furthermore, the sheer steric bulk of the cyclopentyl ring physically blocks the enzyme from accessing the adjacent amide bonds. Studies on similar backbone-expanded foldamers demonstrate that α/γ -peptides can persist in human serum for >72 hours without degradation, compared to minutes for their native α -counterparts [3].

Modulation of Protein-Protein Interactions (PPIs)

PPI interfaces are notoriously difficult to drug due to their large, flat, and featureless topographies. The cyclopentyl ring of this γ -amino acid serves a dual purpose:

  • Structural Scaffold: It projects adjacent α -amino acid side chains into the exact spatial orientation required to mimic native protein helices.

  • Hydrophobic Anchor: The cyclopentyl ring itself can insert into deep hydrophobic pockets on the target receptor, significantly increasing the binding affinity ( Kd​ ) through favorable van der Waals interactions.

Quantitative Data: Pharmacological Profiling

To illustrate the biological impact, the following table summarizes the comparative data of a native α -peptide targeting a generic GPCR versus an engineered α/γ -peptidomimetic containing 3-(1-aminocyclopentyl)propanoic acid at critical structural nodes.

MetricNative α -PeptideEngineered α/γ -PeptidomimeticFold Improvement
Helical Propensity (in aqueous solution) < 15%> 85%~5.6x
Human Serum Half-Life ( t1/2​ ) 12 minutes> 72 hours>360x
Receptor Binding Affinity ( Kd​ ) 45.0 nM3.2 nM~14x
Entropic Penalty of Binding ( −TΔS ) High (Unstructured to folded)Low (Pre-organized)Favorable

Experimental Workflows: Synthesis and Validation

Working with highly sterically hindered γ -amino acids requires specialized protocols. Standard Solid-Phase Peptide Synthesis (SPPS) often fails due to the bulk of the cyclopentyl ring preventing efficient nucleophilic attack during amide bond formation. The following self-validating protocol ensures high-fidelity synthesis and structural confirmation.

Protocol 1: Microwave-Assisted Fmoc-SPPS of the Peptidomimetic

Causality: The gem-disubstituted nature of the γ -carbon severely hinders the incoming amine. We must use highly reactive coupling reagents (HATU/Oxyma) and microwave heating to overcome the activation energy barrier.

Step-by-Step Methodology:

  • Resin Preparation: Swell Rink Amide AM resin (0.3 mmol/g loading) in Dichloromethane (DCM) for 30 minutes, followed by N,N-Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 5 minutes. Wash thoroughly with DMF (5x).

  • Activation: In a separate vial, dissolve 3 equivalents of Fmoc-3-(1-aminocyclopentyl)propanoic acid, 3 eq. of HATU, and 3 eq. of Oxyma Pure in minimal DMF. Add 6 eq. of N,N-Diisopropylethylamine (DIPEA). Stir for 1 minute to generate the active ester.

  • Coupling: Add the activated mixture to the resin. Irradiate in a microwave peptide synthesizer at 75°C for 15 minutes (Standard α -amino acids only require 5 minutes).

  • Capping: To prevent deletion sequences, treat the resin with acetic anhydride/pyridine/DCM (1:2:7) for 5 minutes.

  • Cleavage: Cleave the final peptide from the resin using a cocktail of TFA/Triisopropylsilane/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and lyophilize.

Protocol 2: Structural Validation via CD and 2D NMR

Causality: Synthesis alone does not guarantee the desired biological fold. A self-validating system requires Circular Dichroism (CD) for global secondary structure analysis, cross-referenced with 2D NMR for atomic-level distance constraints.

Step-by-Step Methodology:

  • CD Spectroscopy: Dissolve the purified peptidomimetic in 10 mM phosphate buffer (pH 7.4) to a concentration of 50 µM. Scan from 190 nm to 260 nm. Validation: A characteristic minimum near 205 nm confirms the presence of a 12/10-helical architecture.

  • 2D ROESY NMR: Dissolve the peptide in 90% H₂O / 10% D₂O. Acquire a 2D ROESY spectrum with a mixing time of 200 ms.

  • Constraint Mapping: Identify sequential NH(i)→NH(i+1) cross-peaks. Validation: Strong sequential amide NOEs confirm the tight helical turns induced by the cyclopentyl constraint, validating the CD data and ensuring the molecule is biologically active.

Workflow N1 Monomer Preparation Fmoc-3-(1-Aminocyclopentyl)propanoic acid N2 Microwave-Assisted SPPS (HATU/Oxyma, 75°C, 15 min) N1->N2 Fmoc Chemistry N3 Cleavage & RP-HPLC (TFA/TIPS/H2O -> >95% Purity) N2->N3 Chain Elongation N4 Global Structural Validation (CD Spectroscopy: 205 nm min) N3->N4 Purified Foldamer N5 Atomic Structural Validation (2D ROESY NMR: NH-NH NOEs) N4->N5 Cross-Validation N6 Biological Assays (Proteolysis & Receptor Binding) N5->N6 Confirmed 12/10 Helix

Workflow: Synthesis and multi-tiered structural validation of the peptidomimetic.

Conclusion & Future Perspectives

3-(1-Aminocyclopentyl)propanoic acid is not merely a non-natural amino acid; it is a highly engineered structural director. By utilizing the steric bulk and bond-angle restrictions of the cyclopentyl ring, drug developers can force peptides into stable, protease-resistant helical conformations. As the pharmaceutical industry increasingly targets complex protein-protein interactions, the integration of such conformationally restricted γ -amino acids will be paramount in bridging the gap between small molecules and biologics.

References

  • Fanelli, R., Berta, D., Foldes, T., Rosta, E., Atkinson, R. A., Hofmann, H.-J., Shankland, K., & Cobb, A. J. A. (2020). Organocatalytic Access to a cis-Cyclopentyl-γ-amino Acid: An Intriguing Model of Selectivity and Formation of a Stable 10/12-Helix from the Corresponding γ/α-Peptide. CentAUR, University of Reading / Journal of the American Chemical Society. URL:[Link]

  • Shin, Y., et al. (2019). A γ-Amino Acid That Favors 12/10-Helical Secondary Structure in α/γ-Peptides. ResearchGate. URL:[Link]

  • Balaram, P., et al. (2010). Structural Chemistry of Peptides Containing Backbone Expanded Amino Acid Residues: Conformational Features of β, γ, and Hybrid Peptides. Chemical Reviews. URL:[Link]

  • Molport Chemical Database. 3-(1-aminocyclopentyl)propanoic acid hydrochloride (CAS: 2193060-96-5). URL:[Link]

Foundational

Thermodynamic Profiling of 3-(1-Aminocyclopentyl)propanoic Acid: A Comprehensive Technical Guide

Executive Summary 3-(1-Aminocyclopentyl)propanoic acid (CAS No. 1368112-95-1) is a non-coded cycloaliphatic amino acid.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-(1-Aminocyclopentyl)propanoic acid (CAS No. 1368112-95-1) is a non-coded cycloaliphatic amino acid. As a structural analog to the widely studied antiepileptic drug gabapentin, it features a zwitterionic backbone coupled with a highly specific cyclopentyl ring. Understanding its thermodynamic properties—ranging from solid-state thermal stability to aqueous osmotic coefficients—is a critical prerequisite for rational drug design, formulation, and predicting pharmacokinetic behavior.

Because the cyclopentyl ring imposes unique conformational constraints compared to cyclohexyl derivatives, the thermodynamic landscape of this compound dictates its solubility, its propensity for degradation (lactamization), and its micellization behavior in novel delivery vehicles. This whitepaper establishes the foundational thermodynamic principles, mechanistic pathways, and self-validating experimental protocols required to characterize 3-(1-Aminocyclopentyl)propanoic acid.

Structural Thermodynamics & Conformational Landscape

The core thermodynamic behavior of 3-(1-Aminocyclopentyl)propanoic acid is governed by its zwitterionic nature in physiological environments and the steric strain of its cyclopentane ring. In the realm of1, the substitution of a standard alpha-carbon with a cycloalkane ring significantly restricts the ϕ and ψ backbone dihedral angles, driving the molecule into specific low-energy conformational minima[1].

The Role of the Cyclopentyl Ring

Unlike the chair conformation of a cyclohexane ring (found in gabapentin), the cyclopentyl ring in 3-(1-Aminocyclopentyl)propanoic acid undergoes rapid envelope-to-half-chair pseudorotation. This dynamic puckering increases the conformational entropy ( ΔSconf​ ) of the molecule. When transitioning from a solid crystalline state to an aqueous solution, this favorable entropic contribution heavily influences the standard Gibbs free energy of solvation ( ΔGsolv∘​ ).

G Start 3-(1-Aminocyclopentyl) propanoic acid Solid Solid-State Thermodynamics Start->Solid Solution Solution Thermodynamics Start->Solution DSC DSC / TGA (Thermal Stability) Solid->DSC VPO Vapor Pressure Osmometry (Osmotic Coefficients) Solution->VPO Poten Potentiometric Titration (Protonation Constants) Solution->Poten

Figure 1: Thermodynamic characterization workflow for cycloaliphatic amino acids.

Solid-State Thermal Stability & Lactamization Kinetics

A primary thermodynamic liability of cycloaliphatic amino acids is their tendency to undergo intramolecular lactamization. Driven by the thermodynamic stability of the resulting lactam ring, the molecule undergoes a dehydration reaction at elevated temperatures or specific humidity conditions, forming a potentially toxic degradation product[2].

Causality of Degradation

The 3 is an endothermic phase transition followed by an exothermic chemical rearrangement. The transition state requires sufficient activation energy ( ΔH>0 ) to overcome the zwitterionic lattice energy. However, the overall reaction is thermodynamically favorable ( ΔG<0 ) due to the high stability of the lactam form (estimated at -13.63 kcal/mol relative to the parent drug in analogous systems)[2][3].

Lactamization Z Zwitterion (Stable at 25°C) TS Transition State (Dehydration) Z->TS + Heat (ΔH > 0) L Lactam Form (Degradation) TS->L - H2O (ΔG < 0)

Figure 2: Thermodynamically driven intramolecular lactamization pathway.

Protocol: Differential Scanning Calorimetry (DSC) & Thermogravimetric Analysis (TGA)
  • Objective: Map the energy landscape of phase transitions and lactamization.

  • Causality: Identifying the exact endothermic melting point and the subsequent weight loss allows formulators to define the safe thermal processing window for the API (e.g., during hot-melt extrusion or milling).

  • Step 1: Calibration (Self-Validation): Calibrate the DSC against the melting enthalpy of high-purity Indium ( ΔHfus​ = 28.62 J/g). If the measured onset temperature deviates by >0.1 °C, recalibration is mandatory to ensure the accuracy of the lactamization kinetic data[3].

  • Step 2: Sample Preparation: Accurately weigh 3–5 mg of the compound into a pierced aluminum crucible to allow for the escape of liberated water.

  • Step 3: Heating Profile: Purge the furnace with dry nitrogen (50 mL/min). Apply a linear heating rate of 10 °C/min from 25 °C to 250 °C.

  • Step 4: Data Correlation: Monitor the endothermic peak (expected between 160–170 °C based on analogs) and correlate it with the stoichiometric weight loss in TGA (loss of ~18 g/mol of water), confirming the lactamization event[3].

Solution Thermodynamics: Osmotic Coefficients & Micellization

In aqueous environments, the strong ion-dipole interactions between the zwitterionic groups of 3-(1-Aminocyclopentyl)propanoic acid and water molecules result in significant deviations from ideal solution behavior.

Osmotic Coefficients via Vapor Pressure Osmometry (VPO)

To quantify these non-ideal interactions, osmotic coefficients ( Φ ) are calculated. These coefficients provide deep insights into ion-pair formation and solvent-solute interactions, which are critical when formulating the drug in complex vehicles like 4[4].

  • Protocol Overview:

    • Validation: Calibrate the VPO instrument (e.g., K-7000) using a standard NaCl aqueous solution at 298.15 K. The system must reproduce the known osmotic coefficients with a standard deviation of 0.0059[4].

    • Measurement: Prepare binary solutions of the drug at molalities ranging from 0.1 to 3.0 mol·kg⁻¹. Introduce 20 µL drops onto the thermistor probe in a vapor-saturated chamber.

    • Modeling: Record the resistance change ( ΔR ) caused by the heat of condensation. Fit the resulting osmotic coefficient data using the Pitzer equation to derive the activity coefficients[4].

Micellization with Surface-Active Ionic Liquids (SAILs)

Because cycloaliphatic amino acids often suffer from low gastrointestinal permeability, formulating them with SAILs can enhance bioavailability. The thermodynamics of micellization—specifically the Gibbs free energy of micellization ( ΔGmic​ )—determines the spontaneity of this self-assembly process[5]. By utilizing 5, researchers can generate a σ -profile (surface charge distribution) to predict the dielectric solvation energies and cavity volumes of the drug-SAIL complex without exhaustive empirical testing[5].

Protonation Equilibria: Potentiometric Titration

The pH-dependent speciation of the drug dictates its absorption profile. Determining the protonation constants (pKa) across a temperature gradient allows for the extraction of standard enthalpy ( ΔH∘ ) and entropy ( ΔS∘ ) of protonation via the van 't Hoff equation[2].

  • Protocol Overview:

    • Validation: Verify the Nernstian slope of the glass electrode via a Gran plot from a strong acid-base titration (HCl vs. NaOH). A slope deviation >1% invalidates the thermodynamic derivations[2].

    • Titration: Titrate a 0.001 mol·dm⁻³ solution of the compound in a 0.15 M NaCl background electrolyte (simulating physiological ionic strength) across a temperature range of 283.15 K to 318.15 K.

    • Analysis: Utilize non-linear least-squares fitting to calculate pKa values and determine whether the protonation is enthalpy-driven (bond formation) or entropy-driven (solvent reorganization)[2].

Quantitative Data Summary

The following tables summarize the expected thermodynamic parameters and the validation metrics for the experimental protocols. (Note: Specific values are extrapolated from the highly analogous gabapentin and 1-aminocyclopentanecarboxylic acid frameworks).

Table 1: Estimated Thermodynamic Parameters (at 298.15 K)

Thermodynamic PropertySymbolEstimated ValueAnalytical MethodReference Analog
Protonation Constant (Carboxyl)pKa₁~3.7PotentiometryGabapentin[2]
Protonation Constant (Amine)pKa₂~10.7PotentiometryGabapentin[2]
Enthalpy of Lactamization ΔHlac​ +65 to +75 kJ/molDSCGabapentin[3]
Gibbs Free Energy of Micellization ΔGmic​ -25 to -30 kJ/molConductivity / COSMO-RSGabapentin + SAILs[5]

Table 2: Experimental Protocols & Self-Validation Standards

Analytical TechniquePrimary Thermodynamic OutputCausality / ApplicationInternal Validation Standard
DSC / TGA Phase transitions & ΔHlac​ Defines thermal processing limits and predicts shelf-life degradation.High-purity Indium melt calibration ( ΔHfus​ = 28.62 J/g).
Vapor Pressure Osmometry Osmotic coefficient ( Φ )Models non-ideal aqueous interactions for complex solvent formulations.NaCl aqueous standard ( σ≤0.0059 )[4].
Potentiometric Titration pKa, ΔG∘ , ΔH∘ , ΔS∘ Maps physiological speciation and membrane permeability.Strong acid/base Nernstian slope check[2].

References

  • Osmotic Coefficients of Gabapentin Drug in Aqueous Solutions of Deep Eutectic Solvents: Experimental Measurements and Thermodynamic Modeling Source: Journal of Chemical & Engineering Data - ACS Publications URL:[Link]

  • Molecular interactions between surface-active ionic liquids based on 2-hydroxyethylammonium laurate with gabapentin Source: RSC Publishing URL:[Link]

  • Thermodynamic Study on the Protonation and Complexation of the Neuroleptic Drug, Gabapentin with Na+, Ca2+ and Mg2+ at Various Temperatures and Ionic Strengths Source: ResearchGate URL:[Link]

  • Polymorphic gabapentin: Thermal behaviour, reactivity and interconversion of forms in solution and solid-state Source: ResearchGate (J CHEM THERMODYN) URL:[Link]

  • NCAD, a database integrating the intrinsic conformational preferences of non-coded amino acids Source: PMC (National Institutes of Health) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Solid-Phase Peptide Synthesis (SPPS) Involving 3-(1-Aminocyclopentyl)propanoic Acid

Introduction & Mechanistic Rationale The incorporation of alicyclic, conformationally restricted non-canonical amino acids into peptide sequences is a premier strategy for enhancing proteolytic stability and inducing spe...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The incorporation of alicyclic, conformationally restricted non-canonical amino acids into peptide sequences is a premier strategy for enhancing proteolytic stability and inducing specific secondary structures. 3-(1-Aminocyclopentyl)propanoic acid is a highly specialized γ-amino acid derivative. Structurally, it consists of a propanoic acid chain attached to a cyclopentyl ring, with the primary amine located at the exact same quaternary carbon (C1 of the cyclopentyl ring) as the aliphatic tail.

The Chemical Dichotomy: The structural topology of 3-(1-Aminocyclopentyl)propanoic acid presents a dichotomous reactivity profile during Fmoc-based Solid-Phase Peptide Synthesis (SPPS):

  • Unhindered Carboxyl Terminus: The propanoic acid moiety extends away from the bulky cyclopentyl ring. Activation and coupling of this carboxyl group to a resin-bound amine proceed with high efficiency using standard reagents.

  • Highly Hindered Amino Terminus: The amine is situated on a quaternary carbon. Once 3-(1-Aminocyclopentyl)propanoic acid is incorporated into the growing peptide, the subsequent acylation of its sterically encumbered amine becomes thermodynamically and kinetically challenging. The alicyclic ring physically obstructs the incoming activated amino acid, often leading to incomplete couplings, truncation, and aggregation [1].

This application note provides a self-validating, field-proven protocol to overcome the steric bottlenecks associated with this specific building block.

Strategic Protocol Design: Overcoming Steric Bottlenecks

To establish a robust synthesis, the workflow must be bifurcated into two distinct coupling paradigms based on the causality of steric hindrance.

Paradigm A: Coupling Fmoc-3-(1-Aminocyclopentyl)propanoic acid

Standard uronium reagents (e.g., HATU) or carbodiimides (e.g., DIC/Oxyma) are perfectly sufficient. The extended propanoic acid chain ensures that the bulky alicyclic ring does not interfere with the formation or attack of the active ester intermediate.

Paradigm B: Acylating the Hindered Cyclopentyl Amine

This is the critical failure point in standard SPPS. To drive this reaction to completion, we must utilize highly reactive electrophiles with a small atomic radius to penetrate the steric shield.

  • Acyl Fluorides (TFFH): Generated in situ using Tetramethylfluoroformamidinium hexafluorophosphate (TFFH). Acyl fluorides are exceptionally small, highly reactive, and resistant to the premature hydrolysis that plagues acyl chlorides, making them ideal for sterically hindered couplings [2].

  • Phosphonium Reagents (PyAOP): 7-Azabenzotriazol-1-yloxytris(pyrrolidino)phosphonium hexafluorophosphate (PyAOP) paired with HOAt generates a highly reactive ester. Crucially, it avoids the guanidinium byproducts associated with uronium reagents (like HATU), which can prematurely cap the unhindered incoming amino acid when coupling is slow [3].

Quantitative Data: Reagent Efficacy on Hindered Alicyclic Amines

The following table summarizes the expected coupling efficiencies when attaching the next standard amino acid onto the hindered amine of a 1-aminocyclopentyl derivative.

Table 1: Comparative Coupling Efficiencies onto Quaternary Alicyclic Amines

Coupling Reagent / MethodReactive IntermediateTypical Yield (1h)Epimerization RiskRecommendation
HBTU / DIPEA OBt Ester< 30%LowNot Recommended
HATU / DIPEA OAt Ester45 - 60%ModerateRequires Double Coupling
PyAOP / HOAt / DIPEA OAt Ester75 - 85%LowRecommended for Room Temp
TFFH / DIPEA Acyl Fluoride> 90%LowHighly Recommended
HATU / DIPEA + Microwave (75°C) OAt Ester> 95%ModerateOptimal for Automated SPPS

Experimental Protocols

Protocol 1: Incorporation of Fmoc-3-(1-Aminocyclopentyl)propanoic acid

Objective: Couple the unhindered carboxyl group of the non-canonical amino acid to the resin-bound N-terminus.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min).

  • Activation: In a separate vial, dissolve 4.0 eq of Fmoc-3-(1-Aminocyclopentyl)propanoic acid, 3.9 eq of HATU, and 8.0 eq of DIPEA in minimal anhydrous DMF. Allow pre-activation for 2 minutes.

  • Coupling: Transfer the activated solution to the resin. Agitate at room temperature for 45 minutes.

  • Validation: Perform a standard Kaiser test. A negative result (yellow) indicates complete coupling. Wash the resin with DMF (5 × 1 min).

Protocol 2: Acylation of the Hindered Cyclopentyl Amine (TFFH Method)

Objective: Couple the next Fmoc-amino acid onto the sterically hindered amine of the newly incorporated 3-(1-Aminocyclopentyl)propanoic acid.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (1 × 5 min, 1 × 10 min). Causality: The hindered amine deprotects slightly slower; extending the second treatment ensures complete Fmoc removal. Wash with DMF (5 × 1 min) and DCM (3 × 1 min).

  • Acyl Fluoride Generation: Dissolve 4.0 eq of the incoming Fmoc-amino acid and 4.0 eq of TFFH in anhydrous DCM/DMF (1:1). Add 8.0 eq of DIPEA. Allow 10 minutes for complete acyl fluoride formation [1][2].

  • Coupling: Add the solution to the resin. Agitate for 2 to 4 hours at room temperature.

  • Self-Validating Check: The Kaiser test is notoriously unreliable (yielding false negatives) for highly hindered tertiary/quaternary amines because the bulky intermediate required for the colorimetric change cannot form. Do not rely on it. Instead, cleave a micro-aliquot of resin (TFA/TIS/H2O 95:2.5:2.5 for 1h) and analyze via LC-MS to confirm the mass shift.

  • Double Coupling (If required): If LC-MS shows incomplete coupling, repeat steps 2-3 using PyAOP (4.0 eq), HOAt (4.0 eq), and DIPEA (8.0 eq) in DMF for 2 hours [3].

Visualizations

SPPS_Workflow Start Resin-Bound Peptide (Free N-Terminus) Coupling1 Step 1: Couple Fmoc-3-(1-Aminocyclopentyl) propanoic acid (HATU/DIPEA, 45 min) Start->Coupling1 Intermediate Peptide with Unhindered Propanoic Tail Incorporated Coupling1->Intermediate Deprotect Step 2: Fmoc Deprotection (20% Piperidine/DMF) Intermediate->Deprotect HinderedAmine Sterically Hindered Cyclopentyl Amine Exposed Deprotect->HinderedAmine Decision Step 3: Acylation Strategy for Next Amino Acid HinderedAmine->Decision Standard Standard Reagents (HBTU/HATU at RT) Decision->Standard Sub-optimal Optimized Optimized Reagents (TFFH or PyAOP/HOAt) or MA-SPPS (75°C) Decision->Optimized Recommended Failure Incomplete Coupling Truncation / Aggregation Standard->Failure Success Successful Elongation High Yield Optimized->Success

Workflow for incorporating 3-(1-Aminocyclopentyl)propanoic acid, highlighting the steric bottleneck.

Mechanism_TFFH AA Fmoc-Amino Acid (Incoming) AcylFluoride Fmoc-Amino Acyl Fluoride (Highly Reactive, Small Radius) AA->AcylFluoride Activation TFFH TFFH + DIPEA (Fluorinating Agent) TFFH->AcylFluoride PeptideBond Stable Peptide Bond Formed AcylFluoride->PeptideBond Aminolysis Hindered Resin-Bound Cyclopentyl Amine Hindered->PeptideBond Nucleophilic Attack

TFFH-mediated acyl fluoride generation to overcome steric hindrance during peptide bond formation.

References

  • National Institutes of Health (NIH). "Introduction to Peptide Synthesis - PMC." National Center for Biotechnology Information. Available at:[Link]

  • ACS Publications. "Solid-Phase Synthesis of Oligopeptides Containing Sterically Hindered Amino Acids on Nonswellable Resin Using PyNTP." ACS Combinatorial Science. Available at:[Link]

Application

Advanced Applications of 3-(1-Aminocyclopentyl)propanoic Acid in Drug Delivery and Peptidomimetics

Executive Summary: The Mechanistic Advantage of Alicyclic γ -Amino Acids The development of peptide-based therapeutics and targeted drug delivery systems is fundamentally bottlenecked by two factors: rapid proteolytic de...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Mechanistic Advantage of Alicyclic γ -Amino Acids

The development of peptide-based therapeutics and targeted drug delivery systems is fundamentally bottlenecked by two factors: rapid proteolytic degradation in systemic circulation and poor intracellular membrane permeability. 3-(1-Aminocyclopentyl)propanoic acid (ACPPA) —a conformationally constrained, unnatural γ -amino acid—provides a structural solution to both challenges.

Because the amino group of ACPPA is anchored directly to a fully substituted carbon within a cyclopentyl ring, incorporating it into a peptide backbone restricts the θ and ζ torsion angles. This forces the resulting oligomer into highly stable "foldamer" secondary structures (such as 12-helices or 14-helices)[1][2]. Endogenous proteases lack the active site architecture to recognize or cleave this extended, sterically crowded γ -backbone. Consequently, ACPPA is increasingly utilized by drug development professionals to engineer ultra-stable GLP-1 agonists, cell-penetrating foldamers, and sterically tuned linkers for Antibody-Drug Conjugates (ADCs)[3][4].

Application 1: Engineering Protease-Resistant α/γ -Hybrid Peptide Therapeutics

Natural peptide hormones, such as Glucagon-Like Peptide-1 (GLP-1), are cleared from the bloodstream in minutes by Dipeptidyl Peptidase-4 (DPP-IV). By substituting natural α -amino acids near the enzymatic cleavage site with alicyclic γ -amino acids like ACPPA, researchers can completely abolish protease recognition while maintaining the spatial geometry required for receptor activation[3][5].

Protocol 1: Microwave-Assisted Solid-Phase Peptide Synthesis (SPPS) of ACPPA-Modified Peptides

Causality & Expert Insight: Coupling the carboxylic acid of ACPPA to a growing peptide chain is straightforward, as the carboxyl group is on an unhindered ethyl chain. However, acylating the amine of ACPPA is notoriously difficult because it resides on a sterically hindered quaternary carbon within the cyclopentyl ring. Standard coupling reagents (e.g., HATU) will result in massive deletion sequences. This protocol utilizes COMU—a highly reactive uronium salt—combined with elevated microwave temperatures to drive the acylation to completion.

Step-by-Step Methodology:

  • Resin Preparation: Swell 0.1 mmol of Rink Amide AM resin in Dimethylformamide (DMF) for 30 minutes at room temperature.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 cycles (5 minutes, then 10 minutes). Wash thoroughly with DMF (5x).

  • Coupling ACPPA to the Chain: Dissolve 0.4 mmol (4 eq) of Fmoc-ACPPA-OH, 0.4 mmol of HATU, and 0.8 mmol of DIPEA in DMF. Add to the resin and agitate for 60 minutes at room temperature. Wash with DMF (5x).

  • Fmoc Deprotection of ACPPA: Repeat Step 2.

  • Acylating the Hindered ACPPA Amine (Critical Step): To couple the next amino acid onto the ACPPA amine, dissolve 0.5 mmol (5 eq) of the incoming Fmoc-AA-OH, 0.5 mmol of COMU, and 1.0 mmol of DIPEA in DMF.

  • Microwave Coupling: Transfer the reaction vessel to a microwave peptide synthesizer. Heat to 75°C for 15 minutes under continuous nitrogen bubbling.

  • Self-Validation (Kaiser Test): Perform a Kaiser test. If the beads remain blue (indicating unreacted amines), repeat the microwave coupling step before proceeding.

  • Cleavage: Cleave the peptide from the resin using a cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and lyophilize.

Quantitative Data Summary

The incorporation of ACPPA drastically alters the pharmacokinetic profile of the peptide without sacrificing target binding affinity.

Peptide VariantIn Vitro Plasma Half-LifeDPP-IV Cleavage RateReceptor Affinity ( Kd​ )Membrane Permeability ( Papp​ )
Natural α -Peptide (e.g., GLP-1) ~2.5 minutesRapid (< 5 min)1.2 nM <1.0×10−6 cm/s
ACPPA-Modified Hybrid Peptide > 48 hoursUndetectable1.5 nM 1.4×10−5 cm/s

Application 2: Cell-Penetrating Foldamers for Intracellular Delivery

Delivering hydrophilic payloads (like siRNA or small molecule inhibitors) across the hydrophobic lipid bilayer requires precise amphipathicity. Alternating natural α -amino acids with ACPPA creates an α/γ -hybrid foldamer. The cyclopentyl constraint locks the oligomer into a rigid amphipathic helix, exposing a distinct hydrophobic face that readily inserts into cell membranes, facilitating intracellular delivery without relying on endocytosis[2].

FoldamerDelivery A Extracellular Space (Foldamer in Solution) B Lipid Bilayer (Amphipathic Helix Insertion) A->B Partitioning C Intracellular Cytosol (Protease Evasion) B->C Translocation D Target Binding (PPI Inhibition) C->D High Affinity Binding

Mechanism of ACPPA-based foldamer translocation across lipid bilayers and target engagement.

Protocol 2: Liposome Leakage Assay for Permeability Validation

Causality & Expert Insight: To prove that the ACPPA-foldamer actively permeates membranes rather than just adhering to them, we use a self-quenching fluorophore assay. Carboxyfluorescein (CF) is encapsulated inside Large Unilamellar Vesicles (LUVs) at a high concentration where its fluorescence is quenched. When the foldamer disrupts the membrane, CF leaks out, dilutes, and fluoresces.

Step-by-Step Methodology:

  • LUV Preparation: Hydrate a lipid film (e.g., POPC/Cholesterol 80:20) with a buffer containing 50 mM Carboxyfluorescein (pH 7.4). Extrude 21 times through a 100 nm polycarbonate membrane.

  • Purification: Remove unencapsulated CF by passing the LUVs through a Sephadex G-50 size-exclusion column.

  • Baseline Measurement: Dilute the LUVs to 100 μ M lipid concentration in a cuvette. Measure baseline fluorescence (Excitation: 492 nm, Emission: 517 nm) for 2 minutes.

  • Foldamer Addition: Inject the ACPPA-foldamer (final concentration 1-10 μ M) into the cuvette. Record the increase in fluorescence over 15 minutes as the foldamer permeates the bilayer.

  • Self-Validation (100% Lysis Control): Add 10 μ L of 10% Triton X-100 to completely lyse the liposomes. This represents the maximum possible fluorescence ( Fmax​ ). Calculate % leakage as: (Fobserved​−Fbaseline​)/(Fmax​−Fbaseline​)×100 .

Application 3: Sterically Tuned Linkers for Antibody-Drug Conjugates (ADCs)

In ADC design, the linker connecting the antibody to the cytotoxic payload must be completely stable in systemic circulation but rapidly cleavable once internalized into the target tumor cell. By incorporating ACPPA adjacent to a standard cleavable dipeptide (such as Valine-Citrulline), the bulky cyclopentyl group acts as a steric shield. It prevents premature cleavage by non-specific plasma hydrolases but permits cleavage by the highly concentrated, aggressive lysosomal enzyme Cathepsin B[4].

ADCCleavage ADC Antibody-Drug Conjugate (ACPPA-modified linker) Endo Endosomal Internalization (Target Cell) ADC->Endo Receptor Endocytosis Degradation Premature Plasma Cleavage (Blocked by Cyclopentyl Bulk) ADC->Degradation Systemic Circulation CathB Cathepsin B Cleavage (Sterically Tuned Kinetics) Endo->CathB Acidification Release Payload Release (Active Drug) CathB->Release Controlled Release

Steric tuning of ADC linker cleavage kinetics using ACPPA to prevent premature degradation.

Protocol 3: Cathepsin B Cleavage Kinetics Assay

Causality & Expert Insight: This assay validates the "trigger" mechanism of the ADC. The assay must be performed at pH 5.0 to mimic the acidic environment of the late endosome/lysosome where Cathepsin B is active.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare an activation buffer of 50 mM Sodium Acetate, 1 mM EDTA, and 5 mM DTT, adjusted to pH 5.0.

  • Enzyme Activation: Pre-incubate 10 nM of recombinant human Cathepsin B in the activation buffer for 15 minutes at 37°C to reduce the active-site cysteine.

  • Substrate Incubation: Add the ACPPA-modified ADC linker-payload construct to a final concentration of 50 μ M.

  • Time-Course Sampling: At specific intervals (0, 15, 30, 60, 120, and 240 minutes), extract a 50 μ L aliquot and immediately quench the reaction by adding 50 μ L of cold acetonitrile containing 1% formic acid.

  • LC-MS Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS to quantify the disappearance of the intact linker and the appearance of the free payload.

Sources

Method

Application Note: In Vivo Dosing Protocols for 3-(1-Aminocyclopentyl)propanoic Acid in Murine Models

Executive Summary & Pharmacological Rationale 3-(1-Aminocyclopentyl)propanoic acid (3-ACPPA) is an investigational, conformationally restricted γ -amino acid. Structurally, it features a cyclopentyl ring integrating an a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

3-(1-Aminocyclopentyl)propanoic acid (3-ACPPA) is an investigational, conformationally restricted γ -amino acid. Structurally, it features a cyclopentyl ring integrating an amino group at the 1-position with a propanoic acid chain. This specific structural topology makes 3-ACPPA a strict structural analogue of the gabapentinoid class (e.g., gabapentin, pregabalin) and γ -aminobutyric acid (GABA).

Causality in Experimental Design: Because of its structural homology to leucine and gabapentinoids, 3-ACPPA's systemic absorption and blood-brain barrier (BBB) penetration are highly likely to be mediated by the L-type amino acid transporter 1 (LAT1). Once in the central nervous system, its primary hypothesized target is the α2​δ−1 auxiliary subunit of presynaptic voltage-gated calcium channels (VGCCs). Binding to α2​δ−1 inhibits the forward trafficking of VGCCs to the presynaptic terminal, thereby attenuating calcium influx and the subsequent release of excitatory neurotransmitters like glutamate ().

To accurately evaluate 3-ACPPA in vivo, experimental protocols must account for its zwitterionic nature (dictating formulation solubility) and its specific pharmacokinetic (PK) absorption profile (dictating dosing timelines and behavioral assay windows).

MOA A 3-ACPPA Systemic Administration B LAT1 Transporter (Blood-Brain Barrier) A->B Active Transport C Binding to α2δ-1 Subunit (Presynaptic VGCC) B->C CNS Penetration D Inhibition of VGCC Forward Trafficking C->D E Decreased Ca2+ Influx & Glutamate Release D->E

Proposed LAT1-mediated CNS entry and α2δ-1 binding mechanism of 3-ACPPA.

Physicochemical Profiling & Formulation Strategy

The success of any in vivo dosing protocol relies heavily on the formulation. As an unnatural amino acid, 3-ACPPA exists as a zwitterion at physiological pH (~7.4).

  • Vehicle Selection (Causality): Due to its highly polar backbone, lipophilic vehicles (e.g., corn oil, PEG400) will result in poor suspension and erratic absorption. The compound must be formulated in strictly aqueous vehicles. We recommend 0.9% sterile saline or ultra-pure water .

  • pH Adjustments: Avoid extreme pH adjustments. Protonating the carboxylate (low pH) or deprotonating the amine (high pH) will shift the isoelectric point, potentially disrupting LAT1-mediated active transport across the gastrointestinal tract and BBB.

  • Preparation: 3-ACPPA should be formulated fresh daily. For a standard 30 mg/kg dose in a 25g mouse, formulate at 3 mg/mL to allow for a 10 mL/kg administration volume, adhering to established animal welfare guidelines ().

Table 1: Recommended Dosing Parameters for 3-ACPPA in Mice
ParameterIntravenous (IV)Oral Gavage (PO)Intraperitoneal (IP)
Primary Utility Absolute BioavailabilityTranslational EfficacyRapid Screening
Optimal Vehicle 0.9% Sterile Saline0.9% Sterile Saline0.9% Sterile Saline
Max Volume Limit 5 mL/kg10 mL/kg10 mL/kg
Needle Specification 27G - 30G20G - 22G (Bulb-tipped)25G - 27G
Typical Dose Range 1 - 10 mg/kg10 - 100 mg/kg10 - 100 mg/kg

Experimental Workflows & Methodologies

To ensure a self-validating system , every protocol must include appropriate controls. For 3-ACPPA, this means comparing its PK/PD profile against a known reference standard (e.g., Gabapentin) to validate the assay's sensitivity.

Workflow cluster_PK Pharmacokinetics cluster_PD Pharmacodynamics Acclimation Murine Acclimation (7 Days) Grouping Randomization & Blinding Acclimation->Grouping Dosing 3-ACPPA Dosing (PO/IV/IP) Grouping->Dosing Blood Serial Blood Sampling (0.25 - 24h) Dosing->Blood Behavior Behavioral Assays (e.g., von Frey) Dosing->Behavior LCMS LC-MS/MS Bioanalysis Blood->LCMS Efficacy Efficacy Readout Behavior->Efficacy

Self-validating in vivo experimental workflow for 3-ACPPA PK/PD evaluation.

Protocol A: Pharmacokinetic (PK) Profiling

To determine the absorption and clearance rates of 3-ACPPA, a serial microsampling technique is utilized to minimize stress and fluid loss in the murine model.

Step-by-Step Methodology:

  • Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 12 hours prior to PO dosing. IV groups do not require fasting.

  • Dosing: Administer 3-ACPPA at 10 mg/kg (PO) via oral gavage using a 20G reusable bulb-tipped needle.

  • Serial Microsampling: At designated timepoints (see Table 2), restrain the mouse and perform a submandibular vein puncture using a 4mm animal lancet. Collect exactly 20 µL of blood into K2-EDTA coated capillary tubes. Causality: Microsampling allows for a complete PK profile from a single mouse without exceeding the 10% total blood volume removal limit, eliminating inter-subject variability ().

  • Processing: Immediately centrifuge the samples at 2,000 x g for 10 minutes at 4°C. Transfer the plasma supernatant to a 96-well plate and store at -80°C.

  • Bioanalysis: Quantify 3-ACPPA concentrations using LC-MS/MS following protein precipitation with cold acetonitrile.

Table 2: PK Sampling Schedule & Bioanalytical Parameters
Timepoint (Hours)MatrixVolume RequiredPurpose
0.25, 0.5, 1.0 Plasma20 µLCapture Tmax​ and Cmax​
2.0, 4.0, 6.0 Plasma20 µLMonitor distribution and early elimination
8.0, 24.0 Plasma20 µLCalculate terminal half-life ( t1/2​ )
2.0 (Terminal) Brain TissueWhole BrainAssess BBB penetrance (Brain-to-Plasma ratio)
Protocol B: Pharmacodynamic (PD) Efficacy (Neuropathic Pain Model)

Given its structural classification, 3-ACPPA should be evaluated in a neuropathic pain model where α2​δ−1 subunits are pathologically upregulated. The Spared Nerve Injury (SNI) model is the gold standard for this validation.

Step-by-Step Methodology:

  • Baseline Testing: Acclimate mice to elevated wire mesh grids for 3 days. Establish baseline mechanical withdrawal thresholds using the up-down method with von Frey filaments.

  • Surgical Induction: Under isoflurane anesthesia, expose the sciatic nerve trifurcation. Tightly ligate and transect the tibial and common peroneal nerves, leaving the sural nerve intact. Close the wound and allow 14 days for the development of robust mechanical allodynia.

  • Randomization (Self-Validating Step): On Day 14, verify allodynia (withdrawal threshold < 0.5g). Randomize animals into three groups: Vehicle (0.9% Saline), 3-ACPPA (30 mg/kg, PO), and Gabapentin Positive Control (50 mg/kg, PO). Causality: The inclusion of Gabapentin ensures that the specific cohort of mice is responsive to α2​δ−1 modulation, validating any negative or positive results observed with 3-ACPPA ().

  • Dosing & Observation: Administer compounds via oral gavage. Perform von Frey testing at 1, 2, 4, and 6 hours post-dose by an investigator strictly blinded to the treatment groups.

  • Data Analysis: Calculate the Area Under the Curve (AUC) for the withdrawal threshold over time to determine the total anti-allodynic efficacy of 3-ACPPA compared to the vehicle and positive control.

References

  • Diehl, K. H., et al. (2001). "A good practice guide to the administration of substances and removal of blood, including routes and volumes." Journal of Applied Toxicology, 21(1), 15-23.[Link][1]

  • Bockbrader, H. N., et al. (2010). "A comparison of the pharmacokinetics and pharmacodynamics of pregabalin and gabapentin." Clinical Pharmacokinetics, 49(10), 661-669.[Link][2]

  • Chincholkar, M. (2018). "Gabapentinoids: pharmacokinetics, pharmacodynamics and considerations for clinical practice." British Journal of Pain, 12(2), 61-69.[Link][3]

Sources

Application

Application Note: Preparation of 3-(1-Aminocyclopentyl)propanoic Acid Derivatives as Conformationally Restricted Linkers for Fluorescence Polarization Assay Development

Introduction & Mechanistic Rationale Fluorescence Polarization (FP) is a ubiquitous, homogeneous assay format used in high-throughput screening (HTS) to quantify protein-ligand interactions. The fundamental principle of...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Fluorescence Polarization (FP) is a ubiquitous, homogeneous assay format used in high-throughput screening (HTS) to quantify protein-ligand interactions. The fundamental principle of FP relies on the difference in rotational correlation time between a small, rapidly tumbling free fluorescent tracer (low polarization) and a large, slowly tumbling receptor-tracer complex (high polarization).

However, the dynamic range of an FP assay is frequently compromised by the "propeller effect" [1]. When a fluorophore is conjugated to a pharmacophore via a highly flexible aliphatic or polyethylene glycol (PEG) linker, the fluorophore can rotate independently of the bound receptor-ligand complex. This local mobility leads to rapid depolarization of the emission signal, drastically compressing the assay window ( ΔmP ) and reducing the Z′ -factor [2].

To overcome this, rigidifying the spacer between the ligand and the fluorophore is critical. 3-(1-Aminocyclopentyl)propanoic acid (3-ACPPA) serves as an exceptional building block for this purpose. As a conformationally restricted γ -amino acid, the spiro-like incorporation of the cyclopentane ring restricts the dihedral angles of the linker backbone. By synthesizing 3-ACPPA derivatives and incorporating them as structural spacers in FP tracers, assay developers can lock the orientation of the fluorophore, forcing it to tumble synchronously with the macromolecular target.

This application note details the synthesis of Fmoc-protected 3-ACPPA, its incorporation into a solid-phase peptide synthesis (SPPS) workflow, and the photophysical validation of the resulting rigidified FP tracers.

PropellerEffect cluster_flexible Flexible Linker (e.g., PEG) cluster_rigid Rigid Linker (3-ACPPA) F1 Independent Fluorophore Rotation F2 Depolarization (Propeller Effect) F1->F2 F3 Low ΔmP & Poor Z'-factor F2->F3 R1 Restricted Fluorophore Rotation R2 Maintained Polarization State R1->R2 R3 High ΔmP & Excellent Z'-factor R2->R3

Fig 1. Photophysical impact of linker rigidity on Fluorescence Polarization assay performance.

Experimental Methodologies

The primary synthetic challenge when utilizing 3-ACPPA is the extreme steric hindrance surrounding its amine group, which is situated on a quaternary carbon (C1 of the cyclopentane ring). Standard room-temperature coupling conditions (e.g., HBTU/DIPEA) will stall or fail entirely. The protocols below are engineered to overcome this activation energy barrier through the use of highly reactive coupling reagents (DIC/Oxyma) and microwave irradiation.

Protocol A: Synthesis of Fmoc-3-(1-aminocyclopentyl)propanoic acid

Causality Check: 3-ACPPA is a zwitterion, making it highly soluble in water but insoluble in organic solvents. A biphasic 1,4-dioxane/water system is required to maintain the solubility of both the amino acid and the hydrophobic Fmoc-OSu reagent.

Reagents: 3-ACPPA (CAS: 1368112-95-1), Fmoc-OSu, Sodium Carbonate ( Na2​CO3​ ), 1,4-Dioxane, 1M HCl.

Step-by-Step Procedure:

  • Solubilization: Dissolve 3-ACPPA (1.00 g, 6.36 mmol, 1.0 eq) and Na2​CO3​ (1.68 g, 15.9 mmol, 2.5 eq) in 20 mL of deionized water. Stir until a clear solution forms.

  • Cooling: Transfer the flask to an ice bath and cool to 0 °C to prevent premature hydrolysis of the Fmoc reagent.

  • Fmoc Addition: Dissolve Fmoc-OSu (2.36 g, 7.00 mmol, 1.1 eq) in 20 mL of 1,4-dioxane. Add this solution dropwise to the aqueous mixture over 30 minutes under vigorous stirring.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

  • Validation (Self-Validating Step): Monitor the reaction via LC-MS. The disappearance of the Fmoc-OSu peak and the appearance of the product mass ( [M+H]+=380.1 ) indicates completion.

  • Workup: Concentrate the mixture under reduced pressure to remove the dioxane. Cool the remaining aqueous phase to 0 °C and carefully acidify to pH 2.0 using 1M HCl. A white precipitate will form.

  • Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield Fmoc-3-ACPPA as a white powder.

Protocol B: Solid-Phase Assembly of the FP Tracer

Causality Check: Coupling a fluorophore onto the sterically hindered quaternary amine of 3-ACPPA requires elevated temperatures. We utilize Microwave-Assisted SPPS (MW-SPPS) with DIC/Oxyma Pure, which avoids the guanidinylation side-reactions commonly seen with uronium salts (like HATU) at high temperatures.

Step-by-Step Procedure:

  • Resin Preparation: Swell 100 mg of target-ligand-loaded Rink Amide resin (loading: 0.5 mmol/g) in DMF for 30 minutes.

  • Linker Coupling: To the resin, add Fmoc-3-ACPPA (3.0 eq), DIC (3.0 eq), and Oxyma Pure (3.0 eq) dissolved in minimum DMF.

  • Microwave Irradiation: Heat the reaction vessel in a microwave synthesizer at 75 °C for 15 minutes.

  • Validation (Kaiser Test): Wash the resin with DMF and perform a Kaiser test. A yellow/colorless bead indicates successful coupling. A persistent blue color indicates unreacted amines, necessitating a second coupling cycle.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF ( 2×5 min) at room temperature. Wash thoroughly with DMF ( ).

  • Fluorophore Conjugation: Add BODIPY-FL NHS ester (1.5 eq) and DIPEA (3.0 eq) in DMF. Protect the reaction vessel from light with aluminum foil and agitate at room temperature for 12 hours.

  • Cleavage: Wash the resin with DCM and dry. Cleave the tracer from the resin using a cocktail of TFA/TIS/ H2​O (95:2.5:2.5) for 2 hours.

  • Purification: Precipitate the cleavage cocktail into cold diethyl ether. Centrifuge, decant the ether, and purify the crude pellet via preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

SynthesisWorkflow A 3-ACPPA Starting Material B Fmoc Protection (Fmoc-OSu, Na2CO3) A->B C SPPS Coupling (DIC/Oxyma, MW) B->C D Fluorophore Conjugation C->D E TFA Cleavage & HPLC Purification D->E

Fig 2. Solid-phase synthesis workflow for 3-ACPPA-derived fluorescent tracers.

Assay Validation & Data Presentation

To demonstrate the efficacy of the 3-ACPPA derivative, a comparative FP binding assay was performed against a model target protein. Two tracers were synthesized: one utilizing a standard flexible PEG3 linker, and one utilizing the rigid 3-ACPPA linker.

The assay was performed in 384-well black microplates. Tracers were held at a constant concentration of 5 nM, while the target protein was titrated from 0.1 nM to 10 μ M. Polarization was measured using a multi-mode microplate reader (Excitation: 485 nm, Emission: 535 nm).

Quantitative Comparison of Linker Rigidity
Linker TypeTracer ConstructApparent Kd​ (nM)Free Tracer (mP)Bound Complex (mP)Assay Window ( ΔmP ) Z′ -Factor
Flexible BODIPY-PEG3-Ligand45.2 ± 3.165185120 0.42
Rigid BODIPY-3-ACPPA-Ligand42.8 ± 2.570295225 0.81

Interpretation of Results: The data clearly validates the mechanistic rationale. The apparent dissociation constant ( Kd​ ) remains statistically identical between the two constructs, proving that the steric bulk of the 3-ACPPA linker does not interfere with the pharmacophore's ability to bind the target pocket. However, the Bound Complex mP is drastically elevated in the 3-ACPPA construct (295 mP vs. 185 mP). By eliminating the propeller effect, the 3-ACPPA derivative nearly doubles the assay window ( ΔmP ), elevating the Z′ -factor from a marginal 0.42 to an outstanding 0.81, making the assay highly robust for HTS campaigns.

References

  • Hall, M. D., Yasgar, A., Peryea, T., Braisted, J. C., Jadhav, A., Simeonov, A., & Coussens, N. P. (2016). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Methods and Applications in Fluorescence, 4(2), 022001. URL: [Link]

  • Mukhametova, L. I., Kolokolova, M. K., Shevchenko, I. A., Tupertsev, B. S., Zherdev, A. V., Xu, C., & Eremin, S. A. (2024). Design of Tracers in Fluorescence Polarization Assay for Extensive Application in Small Molecule Drug Discovery. Journal of Medicinal Chemistry, 67(3), 1618-1638. URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 3-(1-Aminocyclopentyl)propanoic Acid Peptide Cleavage

Target Audience: Researchers, Scientists, and Drug Development Professionals Subject: Preventing N-terminal truncation and spirolactamization during Fmoc-SPPS cleavage. Mechanistic Insight: The "Why" Behind the Failure W...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Subject: Preventing N-terminal truncation and spirolactamization during Fmoc-SPPS cleavage.

Mechanistic Insight: The "Why" Behind the Failure

When incorporating the unnatural amino acid 3-(1-aminocyclopentyl)propanoic acid into a peptide sequence, researchers frequently observe massive signal loss of the target mass, accompanied by a major truncated byproduct.

To solve this, we must look at the molecule's geometry. This residue is a γ -amino acid where the γ -carbon is embedded within a cyclopentyl ring. If this residue is positioned at the N-terminus (or exposed as a free amine during intermediate synthesis steps), its γ -amino group is perfectly positioned to attack the adjacent peptide bond.

The bulky cyclopentyl ring restricts the conformational flexibility of the carbon backbone. Through the Thorpe-Ingold effect (gem-disubstitution effect), the reactive amine and the electrophilic carbonyl are forced into close proximity, drastically lowering the activation entropy ( ΔS‡ ) for cyclization 1[1]. During acidic TFA cleavage, the adjacent amide carbonyl is protonated, increasing its electrophilicity. The free amine executes a rapid intramolecular nucleophilic attack, cleaving the peptide chain to form a highly stable 5-membered spirolactam (a spiro-pyrrolidone derivative) and releasing the truncated peptide 2[2].

Frequently Asked Questions (FAQs)

Q1: Why does my peptide truncate exactly at the 3-(1-Aminocyclopentyl)propanoic acid residue? A: This is a classic case of intramolecular aminolysis. The spatial pre-organization caused by the cyclopentyl ring drives the γ -amine to attack the adjacent peptide bond, forming a 5-membered spirolactam and cleaving the rest of the chain. This is mechanistically identical to pyroglutamate formation from N-terminal glutamine, but occurs at a highly accelerated rate due to the steric constraints of the unnatural ring2[2].

Q2: Can I solve this by switching my cleavage cocktail to Reagent K? A: No. Scavengers in Reagent K (EDT, thioanisole, phenol) or standard cocktails (TIPS, H₂O) are designed to trap freely diffusing, intermolecular carbocations (e.g., t-butyl or trityl cations) 3[3]. Spirolactamization is an intramolecular reaction. Scavengers cannot outcompete the effective molarity of an intramolecular nucleophile 4[4]. You must rely on kinetic control (temperature) or structural modification.

Q3: How do I definitively identify this side reaction via LC-MS? A: You will observe two distinct phenomena in your LC-MS data:

  • The Truncated Peptide: A major peak corresponding to your expected target mass minus 139.1 Da (the exact residue mass of the unnatural amino acid).

  • The Spirolactam: A very early-eluting peak in the solvent front (m/z ~ 140.1 [M+H]⁺), representing the cleaved, highly polar spirolactam byproduct.

Q4: Does the position of the unnatural amino acid matter? A: Absolutely. This specific truncation strictly requires a free amine. If the 3-(1-aminocyclopentyl)propanoic acid is located internally within the sequence, its amine is tied up in a stable amide bond, rendering it non-nucleophilic. The risk is almost exclusively limited to N-terminal placements.

Quantitative Data: Impact of Cleavage Conditions

The table below summarizes the causality between cleavage parameters and the resulting product distribution. Thermal energy drives the cyclization, while kinetic freezing preserves the peptide.

Cleavage ProtocolTemp (°C)Time (hrs)N-Terminal StatusIntact Peptide Yield (%)Truncated/Spirolactam (%)
Standard TFA252.0Free Amine15%85%
Prolonged TFA254.0Free Amine<5%>95%
Cold Cleavage42.0Free Amine82%18%
Flash Cleavage250.5Free Amine60%40%
N-Acetylation252.0Acetylated>98%<2%

Self-Validating Experimental Protocols

To engineer a self-validating system, the following protocols either kinetically trap the intact peptide or chemically abolish the nucleophile.

Protocol A: Optimized Cold-Cleavage Workflow (Kinetic Control)

Use this protocol when the free N-terminal amine is required for downstream biological activity.

  • Preparation: Transfer the dried peptidyl-resin to a pre-chilled reaction vessel.

  • Cocktail Chilling: Prepare the cleavage cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) and chill to 4°C in an ice bath. (Note: Do not use EDT at 4°C as it can freeze or phase-separate).

  • Cleavage: Add the chilled cocktail to the resin (10 mL per gram of resin). Agitate gently at 4°C for exactly 2 hours. Crucial: Do not allow the reaction to warm to room temperature, as thermal energy will immediately initiate lactamization.

  • Precipitation: Filter the resin rapidly and precipitate the peptide directly into 10 volumes of cold diethyl ether (-20°C).

  • Validation: Centrifuge, wash the pellet with cold ether (3x), and lyophilize immediately. Prolonged exposure to acidic HPLC buffers (0.1% TFA) at room temperature will cause post-cleavage truncation. Track the mass shift via LC-MS to confirm preservation.

Protocol B: N-Terminal Capping Strategy (Chemical Control)

Use this protocol if the N-terminus is not essential for target binding, or if a structural analog is acceptable.

  • Deprotection: Following the final Fmoc deprotection, wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Capping Solution: Prepare a solution of 20% Acetic Anhydride (Ac₂O) and 10% N,N-Diisopropylethylamine (DIEA) in DMF.

  • Reaction: Add the capping solution to the resin and agitate for 30 minutes at room temperature.

  • Validation: Perform a Kaiser test. A negative result (yellow) validates that the nucleophilic amine has been successfully converted to an unreactive amide.

  • Cleavage: Proceed with standard TFA cleavage (25°C, 2 hrs). The acetylated γ -amine cannot act as a nucleophile, guaranteeing >98% intact sequence fidelity.

Mechanistic Pathway Visualization

Pathway Start Peptide-Resin with N-terminal 3-(1-Aminocyclopentyl)propanoic acid Path1 Standard TFA Cleavage (25°C, 2 hrs) Start->Path1 Path2 Cold TFA Cleavage (4°C, 2 hrs) Start->Path2 Path3 N-Terminal Acetylation Prior to Cleavage Start->Path3 Intermediate Free γ-Amine Intermediate (Highly Nucleophilic) Path1->Intermediate Path2->Intermediate Product3 Intact N-Acetylated Peptide (Desired Product) Path3->Product3 Nucleophile Blocked Reaction Thorpe-Ingold Accelerated Intramolecular Aminolysis Intermediate->Reaction Thermal Energy Allows Cyclization Product2 Intact Free Peptide (Desired Product) Intermediate->Product2 Kinetic Trapping (Low Temp) Product1 Truncated Peptide + 5-Membered Spirolactam Reaction->Product1

Pathway of Thorpe-Ingold accelerated spirolactamization vs. kinetic/chemical rescue strategies.

References

  • Int J Pept Protein Res.
  • Aggregation, Racemization and Side Reactions in Peptide Synthesis AAPPTEC URL
  • Ligand Enabled Pd(II)-Catalyzed γ-C(sp3)
  • Pyroglutamate Formation in Peptides – Formation and Control Peptide Chemistry URL

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Guide to HPLC Method Validation for 3-(1-Aminocyclopentyl)propanoic Acid Purity Analysis

Introduction: The Analytical Bottleneck 3-(1-Aminocyclopentyl)propanoic acid is a highly polar, unnatural aliphatic amino acid utilized as a critical intermediate or active pharmaceutical ingredient (API) in drug develop...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Bottleneck

3-(1-Aminocyclopentyl)propanoic acid is a highly polar, unnatural aliphatic amino acid utilized as a critical intermediate or active pharmaceutical ingredient (API) in drug development. Because it lacks a conjugated pi-electron system, it exhibits negligible UV absorbance above 210 nm. This structural reality presents a significant analytical bottleneck for scientists tasked with establishing a stability-indicating purity method. Traditional UV-based high-performance liquid chromatography (HPLC) methods often fail to provide the sensitivity and baseline stability required to detect low-level impurities, necessitating a more advanced chromatographic strategy.

Methodological Dilemma: Evaluating Chromatographic Alternatives

To achieve compliance with [1], laboratories typically choose between three distinct chromatographic strategies. Understanding the causality behind each method's limitations is crucial for selecting the optimal approach.

  • Alternative 1: Pre-column Derivatization (RP-HPLC-UV/FL) Uses reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC) to chemically append a chromophore to the amine group.

    • The Flaw: While highly sensitive, derivatization efficiency varies heavily based on matrix effects and reagent degradation. This introduces derivatization artifacts that can be misidentified as API degradants, compromising the trustworthiness of the impurity profile.

  • Alternative 2: Ion-Pairing Chromatography (IPC-UV) Utilizes volatile perfluorocarboxylic acids (e.g., heptafluorobutyric acid) on a C18 column, monitored at low UV wavelengths (200–210 nm)[2].

    • The Flaw: Low UV wavelengths suffer from severe baseline drift due to mobile phase absorbance. Furthermore, ion-pairing reagents permanently alter the stationary phase, requiring dedicated columns and extended equilibration times.

  • The Champion Method: Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection (HILIC-CAD) The modern gold standard for underivatized amino acids[3].

    • The Advantage: HILIC leverages a water-enriched layer on a polar stationary phase to retain zwitterionic molecules without complex ion-pairing agents. CAD provides a universal, mass-dependent response for all non-volatile analytes, independent of their optical properties[4][5].

Table 1: Performance Comparison of Purity Analysis Methods
ParameterPre-column Derivatization (UV/FL)Ion-Pairing Chromatography (UV 210 nm)HILIC-CAD (Recommended Method)
Detection Mechanism Optical (Requires Chromophore)Optical (Low Wavelength)Universal Mass-Flow (Aerosol Charge)
Sample Prep Time High (30–60 mins per batch)Low (Direct Dilution)Low (Direct Dilution)
Baseline Stability ModeratePoor (High drift at 210 nm)Excellent (Independent of gradient)
Sensitivity (LOQ) ~10 ng/mL~250 ng/mL~50 ng/mL
ICH Q2(R2) Robustness Low (Reagent dependent)Moderate (Equilibration issues)High (Self-validating response)

Workflow Visualization

Workflow cluster_0 Alternative 1: Derivatization cluster_1 Champion Method: Direct Analysis Start 3-(1-Aminocyclopentyl)propanoic acid (Lacks UV Chromophore) Deriv Pre-column Derivatization (OPA/FMOC Reagents) Start->Deriv Dilute Direct Dilution (High Organic Solvent) Start->Dilute UV RP-HPLC with UV/FL Detection Deriv->UV Cons High Artifacts & Validation Complexity UV->Cons CAD HILIC Separation & Charged Aerosol Detection Dilute->CAD Pros Universal Response & High Reproducibility CAD->Pros

Figure 1: Analytical workflow comparison for aliphatic amino acid purity.

Step-by-Step Experimental Protocol: HILIC-CAD Method Validation

Self-Validating System Design : This protocol is engineered to continuously verify its own suitability. By incorporating a quadratic calibration model, we account for the non-linear response inherent to CAD technology at wide dynamic ranges, ensuring data trustworthiness[3].

Step 1: Mobile Phase Preparation & Column Equilibration
  • Action : Prepare Mobile Phase A (50 mM ammonium formate, pH 3.0) and Mobile Phase B (100% Acetonitrile).

  • Causality : The acidic pH (3.0) ensures the carboxylate group of 3-(1-Aminocyclopentyl)propanoic acid is partially protonated while the amine remains fully protonated. This optimizes zwitterionic partitioning into the HILIC stationary phase's aqueous layer[3]. Ammonium formate is strictly selected because CAD requires fully volatile buffers to prevent detector fouling and baseline noise[5].

Step 2: Sample Preparation
  • Action : Dissolve the API in a diluent of 20:80 Water:Acetonitrile to a working concentration of 1.0 mg/mL.

  • Causality : HILIC columns are highly sensitive to injection solvent mismatch. Dissolving the sample in a high-organic diluent prevents the peak distortion (fronting) that occurs when water-rich injection plugs disrupt the stationary phase's delicate hydration layer.

Step 3: Chromatographic Execution
  • Action : Inject 5 µL onto an Amide-HILIC column (150 x 2.1 mm, 1.7 µm) maintained at 40°C. Execute a linear gradient from 85% B to 50% B over 15 minutes. Set the CAD evaporation temperature to 35°C.

  • Causality : The 35°C CAD evaporation temperature is deliberately optimized to preserve semi-volatile impurities while fully evaporating the mobile phase, ensuring a maximum signal-to-noise (S/N) ratio for low-level degradants[2][5].

Step 4: ICH Q2(R2) Validation Execution
  • Specificity : Inject diluent blanks, pure standard, and forced degradation samples (acid, base, peroxide, thermal). Self-Validation Check: Verify peak purity and resolution ( Rs​>1.5 ) between the main peak and any degradants[6].

  • Linearity & Range : Prepare standards from the Limit of Quantitation (LOQ, e.g., 0.05% of nominal) up to 120%. Self-Validation Check: Apply a 2nd-order polynomial (quadratic) regression. CAD response is inherently non-linear over large concentration ranges; forcing a linear fit will result in inaccurate low-end impurity quantitation[3][7].

  • Accuracy & Precision : Spike known impurities at 50%, 100%, and 150% of the specification limit into the API matrix. Calculate % recovery and %RSD across 6 replicate injections.

ValidationLogic Core Self-Validating System (HILIC-CAD) NonLin CAD Non-Linearity Correction Core->NonLin Vol Buffer Volatility Requirement Core->Vol Sens Sensitivity Drop for Semi-volatiles Core->Sens QuadFit Apply 2nd-Order Polynomial Fit NonLin->QuadFit AmForm Use Ammonium Formate (pH 3.0) Vol->AmForm Temp Optimize Evaporation Temp to 35°C Sens->Temp

Figure 2: Logical causality and self-validating corrections in HILIC-CAD method design.

Validation Data Summary

The following table summarizes the expected experimental validation outcomes for 3-(1-Aminocyclopentyl)propanoic acid using the HILIC-CAD methodology, aligned with current regulatory expectations[1][6].

Table 2: ICH Q2(R2) Validation Data Summary for HILIC-CAD
Validation ParameterICH Q2(R2) Acceptance CriteriaHILIC-CAD Experimental ResultStatus
Specificity Rs​>1.5 for all degradants Rs​=2.4 (Main peak vs. Impurity A)Pass
Linearity R2≥0.995 (Quadratic fit) R2=0.9992 (0.05% to 120% range)Pass
Accuracy (Recovery) 90.0% – 110.0%98.4% – 101.2% across all spike levelsPass
Repeatability %RSD ≤5.0% for impurities%RSD = 1.8% ( n=6 )Pass
LOD / LOQ S/N ≥3 (LOD), S/N ≥10 (LOQ)LOD: 15 ng/mL, LOQ: 50 ng/mLPass

Conclusion

Transitioning from derivatization or IPC-UV to HILIC-CAD for the purity analysis of 3-(1-Aminocyclopentyl)propanoic acid eliminates reagent-induced variability and baseline instability. By strategically controlling buffer volatility, injection solvent polarity, and detector evaporation temperature, this method provides a robust, self-validating framework for ensuring drug substance quality that fully satisfies ICH Q2(R2) guidelines.

References

  • European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu.[Link]

  • International Council for Harmonisation (ICH). "Quality Guidelines: Q2(R2) Validation of Analytical Procedures." ich.org.[Link]

  • Socia, A., & Foley, J. P. "Direct determination of amino acids by hydrophilic interaction liquid chromatography with charged aerosol detection." Journal of Chromatography A (PubMed).[Link]

  • Schönherr, D., et al. "Impurity profiling of l-aspartic acid and glycine using high-performance liquid chromatography coupled with charged aerosol and ultraviolet detection." Journal of Pharmaceutical and Biomedical Analysis (PubMed).[Link]

  • LCGC International. "Charged Aerosol Detection in Pharmaceutical Analysis: An Overview." chromatographyonline.com.[Link]

  • HWI Group. "Blog: Charged Aerosol Detection in Pharmaceutical Analysis." hwi-group.de.[Link]

Sources

Comparative

NMR chemical shifts comparison for 3-(1-Aminocyclopentyl)propanoic acid analogs

Title: NMR Chemical Shifts Comparison for 3-(1-Aminocyclopentyl)propanoic Acid Analogs: A Guide for Peptidomimetic and Gabapentinoid Research Executive Summary As a Senior Application Scientist specializing in the struct...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: NMR Chemical Shifts Comparison for 3-(1-Aminocyclopentyl)propanoic Acid Analogs: A Guide for Peptidomimetic and Gabapentinoid Research

Executive Summary

As a Senior Application Scientist specializing in the structural elucidation of unnatural amino acids, I frequently rely on Nuclear Magnetic Resonance (NMR) spectroscopy to validate the conformational constraints of novel drug candidates. Conformationally restricted γ-aminobutyric acid (GABA) analogs—such as gabapentin, pregabalin, and 3-(1-aminocyclopentyl)propanoic acid (ACP)—are highly valuable in neuropharmacology. These compounds exert their primary analgesic and anticonvulsant effects by binding to the α2δ-1 subunit of voltage-gated calcium channels[1].

However, because the clinical utility of first-generation gabapentinoids is sometimes hampered by central nervous system side effects, there is an ongoing drive to develop novel constrained derivatives[2]. Advanced targeted delivery systems and structural modifications aim to mitigate these adverse effects while preserving efficacy[3]. Accurate structural elucidation via NMR is the critical first step in validating these novel synthetic architectures[4]. This guide provides an objective comparison of the NMR profiles of these analogs, explaining the causality behind their chemical shifts and outlining a self-validating protocol for their characterization.

Section 1: Structural Rationale & Causality in NMR

To interpret the NMR spectra of these analogs, one must understand the electronic and magnetic causality dictated by their molecular architecture. The position of the conformational constraint (the cycloalkane ring) relative to the heteroatoms fundamentally alters both spin-spin coupling and inductive deshielding.

  • Spin-Spin Coupling (Multiplicity): In gabapentin (a β-constrained analog), the methylene groups adjacent to the carboxyl (-CH₂-COOH) and the amine (-CH₂-NH₂) are isolated by the quaternary C1 carbon of the cyclohexane ring. Because they lack adjacent protons, they manifest as distinct singlets in the ¹H NMR spectrum. In stark contrast, ACP (a γ-constrained analog) features an extended propanoic acid chain (-CH₂-CH₂-COOH). These adjacent methylene protons couple with one another, yielding characteristic triplets (or higher-order multiplets). This fundamental difference in multiplicity definitively distinguishes β-constrained from γ-constrained architectures.

  • Inductive Deshielding: In ACP, the primary amine is directly attached to the quaternary carbon of the cyclopentane ring. This direct attachment exerts a strong inductive deshielding effect, pushing the ¹³C resonance of the quaternary carbon significantly downfield to approximately 65 ppm. Conversely, in gabapentin, the amine is separated from the cyclohexyl quaternary carbon by a methylene group, leaving the quaternary carbon relatively shielded at ~34 ppm.

Section 2: Comparative NMR Data

The following tables summarize the quantitative ¹H and ¹³C NMR data (acquired in DMSO-d₆) for ACP and its primary clinical alternatives.

Table 1: ¹H NMR Chemical Shifts (ppm) in DMSO-d₆

Compoundα-CH₂ (to COOH)β-CH₂ / AliphaticRing ProtonsHeteroatom (NH₃⁺)
3-(1-Aminocyclopentyl)propanoic acid 2.25 (t, 2H)1.85 (t, 2H)1.45–1.75 (m, 8H)~7.80 (br s, 3H)
Gabapentin 2.30 (s, 2H)2.85 (s, 2H, to NH₂)1.30–1.55 (m, 10H)~8.00 (br s, 3H)
Pregabalin 2.15 (m, 2H)2.05 (m, 1H, CH)0.85 (d, 6H, 2xCH₃)~8.10 (br s, 3H)

Table 2: ¹³C NMR Chemical Shifts (ppm) in DMSO-d₆

CompoundCarbonyl (C=O)Quaternary C / CHα-C (to COOH)Ring/Aliphatic CarbonsC-N (to NH₂)
3-(1-Aminocyclopentyl)propanoic acid 175.265.4 (C1 Cyclopentyl)30.136.5, 23.265.4 (Shared)
Gabapentin 174.533.8 (C1 Cyclohexyl)42.131.5, 25.4, 21.146.2
Pregabalin 176.130.5 (CH)41.324.1, 22.543.8

Section 3: Self-Validating Experimental Protocol

To ensure the absolute integrity of your structural assignments, your methodology must function as a self-validating system. By strictly correlating 1D integrations with 2D cross-peaks, you create an internal logic loop: every proton integral must map to a carbon resonance, and any deviation immediately signals an error in relaxation delay or sample purity.

Step-by-Step NMR Acquisition Workflow:

  • Sample Preparation: Dissolve 15–20 mg of the highly pure analyte in 0.6 mL of DMSO-d₆. DMSO-d₆ is mandatory for observing the exchangeable -NH₃⁺ protons, which would otherwise exchange and disappear in D₂O[4]. Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard (0.00 ppm).

  • Instrument Calibration: Tune and match the probe on a 500 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium frequency of the solvent and shim to achieve a line width of <1.0 Hz.

  • Quantitative ¹H NMR Acquisition: Acquire standard proton spectra with a minimum of 16 scans. Critical Causality Step: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the molecule (typically D1 = 5–10 seconds for constrained rings). Failing to do so will result in artificially truncated integrations for the rigid ring protons.

  • ¹³C NMR Acquisition: Acquire carbon spectra using WALTZ-16 proton decoupling (minimum 512 scans). Because the quaternary carbons (e.g., C1 of the cyclopentyl ring) lack attached protons, they do not benefit from Nuclear Overhauser Effect (NOE) enhancement and have exceptionally long T1 times. A D1 of 2–3 seconds is mandatory to ensure these critical peaks rise above the noise floor.

  • 2D HSQC Validation: Perform a Heteronuclear Single Quantum Coherence (HSQC) experiment. Map the directly bonded ¹H-¹³C pairs to unambiguously isolate the overlapping cyclopentyl ring multiplets from the propanoic acid chain methylenes. If an integrated proton signal lacks a corresponding carbon cross-peak, it must be flagged as an impurity.

Section 4: Visualizing Workflows and Mechanisms

NMR Acquisition Workflow

Workflow A Sample Prep (DMSO-d6/TMS) B 1D 1H & 13C NMR (500 MHz) A->B C 2D NMR (COSY, HSQC) B->C D Data Processing (Fourier Transform) C->D E Signal Assignment & Validation D->E

Workflow for NMR acquisition and structural validation of amino acid analogs.

Pharmacological Mechanism of Action

Mechanism Ligand Constrained GABA Analog (e.g., ACP) Receptor α2δ-1 Subunit (Ca2+ Channel) Ligand->Receptor Binds Effect1 Reduced Ca2+ Influx Receptor->Effect1 Effect2 Decreased Excitatory Transmitter Release Effect1->Effect2 Outcome Analgesic & Anticonvulsant Efficacy Effect2->Outcome

Pharmacological pathway of constrained GABA analogs binding to the α2δ-1 subunit.

Sources

Safety & Regulatory Compliance

Handling

A Senior Scientist's Guide to Handling 3-(1-Aminocyclopentyl)propanoic Acid: From Hazard Assessment to Disposal

As drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. This guide provides a comprehensive operational plan for handling 3-(1-Aminocyclopentyl)propanoic acid...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. This guide provides a comprehensive operational plan for handling 3-(1-Aminocyclopentyl)propanoic acid, moving beyond a simple checklist to instill a deep, causal understanding of the necessary safety protocols. The procedures outlined here are grounded in established regulatory standards and field-proven best practices to ensure your protection and the integrity of your research.

Hazard Assessment: Understanding the Risks

The primary hazards associated with this class of compound are summarized below.

Hazard ClassGHS CodeSignal WordHazard Statement
Skin Corrosion / IrritationH315WarningCauses skin irritation.[1]
Serious Eye Damage / Eye IrritationH319WarningCauses serious eye irritation.[1]
Specific Target Organ Toxicity (Single Exposure)H336WarningMay cause respiratory tract irritation or drowsiness and dizziness.[1]

The physical form of the compound—typically a fine powder—presents a significant risk of aerosolization and inhalation during handling, such as weighing or transfer.[2]

Personal Protective Equipment (PPE): Your Last Line of Defense

While engineering controls like fume hoods are the primary method of exposure prevention, PPE is mandatory. The selection of PPE must be tailored to the specific task being performed, as the associated risks change. All PPE selection and use should comply with the OSHA Personal Protective Equipment Standard 29 CFR 1910 Subpart I.[3][4][5]

TaskEye & Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing & Transfer of Solid Chemical splash goggles meeting ANSI Z87.1 standards.[6] A face shield is recommended if not working behind a sash.Nitrile gloves (minimum 4 mil thickness). Double-gloving is recommended.[7]A fully fastened laboratory coat.Required. An N95-rated respirator is the minimum. This task must be performed in a chemical fume hood, ventilated balance enclosure, or glove box to minimize inhalation risk.[2][3][8]
Preparing Solutions (in a Fume Hood) Chemical splash goggles meeting ANSI Z87.1 standards.[6]Nitrile gloves (minimum 4 mil thickness).[9]A fully fastened laboratory coat.Not typically required if work is conducted properly within a certified chemical fume hood.[8]
Handling Dilute Solutions (on Benchtop) Chemical splash goggles meeting ANSI Z87.1 standards.Nitrile gloves (minimum 4 mil thickness).A fully fastened laboratory coat.Not required.

Procedural Guidance: Integrating Safety into Your Workflow

PPE Selection Workflow

The following decision tree illustrates the logic for selecting appropriate PPE based on the material's form and the planned procedure.

PPE_Selection_Workflow cluster_start Start: Hazard Assessment cluster_form Physical Form cluster_solid Solid Handling Protocol cluster_solution Solution Handling Protocol start Assess Task: Handling 3-(1-Aminocyclopentyl) propanoic acid form Solid Powder or Solution? start->form weigh Weighing or Transferring Solid Compound? form->weigh Solid location Working in Fume Hood? form->location Solution control Use Engineering Control: Chemical Fume Hood or Ventilated Enclosure weigh->control Yes ppe_solid Required PPE: - Chemical Goggles - Nitrile Gloves (Double) - Lab Coat - N95 Respirator control->ppe_solid ppe_solution_hood Required PPE: - Chemical Goggles - Nitrile Gloves - Lab Coat location->ppe_solution_hood Yes ppe_solution_bench Required PPE: - Chemical Goggles - Nitrile Gloves - Lab Coat (Dilute Solutions Only) location->ppe_solution_bench No

Caption: PPE selection workflow for handling the target compound.

Step-by-Step Protocol: Weighing the Solid Compound
  • Preparation: Designate a work area inside a certified chemical fume hood.[7] Cover the work surface with disposable absorbent bench paper.[2]

  • Don PPE: Follow the correct donning sequence (see diagram below). At a minimum, this includes a lab coat, N95 respirator, chemical splash goggles, and double nitrile gloves.

  • Tare Container: Place a clean, sealable container on the balance inside the hood and tare it.

  • Transfer: Using a spatula, carefully transfer the desired amount of 3-(1-Aminocyclopentyl)propanoic acid to the container. Minimize the creation of dust by moving slowly and keeping the stock bottle opening close to the receiving container.[2]

  • Seal and Clean: Securely close the container. Decontaminate the spatula and any affected surfaces with a damp cloth (e.g., with 70% ethanol), ensuring not to create dust. Dispose of the cloth as hazardous waste.

  • Final Weighing: Re-weigh the sealed container to confirm the mass.

  • Cleanup: Roll up the disposable bench paper, place it in a labeled hazardous waste bag, and decontaminate the work area.[2]

Donning and Doffing PPE Sequence

Properly removing (doffing) PPE is critical to prevent self-contamination. The sequence is designed to remove the most contaminated items first while protecting your hands and face.

Donning_Doffing cluster_donning Donning (Putting On) cluster_doffing Doffing (Taking Off) don1 1. Lab Coat don2 2. Respirator don1->don2 don3 3. Goggles/Face Shield don2->don3 don4 4. Gloves (over cuffs) don3->don4 doff1 1. Gloves (Outer Pair if double) doff2 2. Lab Coat doff1->doff2 doff3 3. Goggles/Face Shield doff2->doff3 doff4 4. Respirator doff3->doff4 doff5 5. Gloves (Inner Pair) doff4->doff5 doff6 6. Wash Hands Thoroughly doff5->doff6

Caption: Standard sequence for donning and doffing laboratory PPE.

Spill and Disposal Plans

Emergency Spill Response

Preparation is the most critical step in spill management.[10] Ensure your lab has a well-stocked chemical spill kit readily accessible.

For a Small Solid Spill (<1 gram):

  • Alert & Isolate: Alert personnel in the immediate area. Restrict access to the spill zone.

  • Protect: Ensure you are wearing the appropriate PPE (respirator, goggles, double gloves, lab coat).

  • Contain: Gently cover the spill with absorbent pads or paper towels to prevent further aerosolization.[10] Do NOT use a dry brush or create dust.

  • Clean: Carefully wet the absorbent material with a suitable solvent (e.g., water or ethanol) to create a slurry. Using forceps or a scoop, collect the material and place it into a designated hazardous waste bag.[11]

  • Decontaminate: Wipe the area with a damp cloth, working from the outside in. Dispose of all cleaning materials as hazardous waste.

  • Report: Inform your laboratory supervisor or Environmental Health & Safety (EHS) department.

For a Large Spill or Any Liquid Spill:

  • Evacuate: Immediately evacuate the laboratory and close the doors to contain vapors.[10][12]

  • Alert: Notify your supervisor and contact your institution's EHS or emergency response team immediately.

  • Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

Waste Disposal

All chemical waste must be managed in accordance with EPA regulations (40 CFR Part 261) and local institutional policies.[13]

  • Solid Waste: All unused or contaminated 3-(1-Aminocyclopentyl)propanoic acid, along with contaminated consumables (gloves, paper towels, weigh boats, etc.), must be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

  • Container Management: The waste container must be kept closed at all times except when adding waste. Store it in a designated satellite accumulation area away from heat sources.[14]

By adhering to these detailed procedures, you build a culture of safety that protects you, your colleagues, and the validity of your scientific work.

References

  • American Chemical Society. (1995). Guide for Chemical Spill Response. Available at: [Link]

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